1,2-Cyclohexylidene Tetra-O-acetyl-myo-inositol

Core Science & Biosynthesis

What is the chemical structure of 1,2-cyclohexylidene tetra-O-acetyl-myo-inositol

An In-Depth Technical Guide to 1,2-Cyclohexylidene-tetra-O-acetyl-myo-inositol: Synthesis, Characterization, and Application

Abstract

Myo-inositol, a carbocyclic polyol, is a fundamental component of eukaryotic cell membranes and a precursor to a vast array of signaling molecules, most notably inositol phosphates and phosphoinositides.[1][2] The synthesis of specific, biologically active inositol derivatives for research and therapeutic development hinges on the strategic use of protecting groups to enable regioselective modification of its six hydroxyl groups. This technical guide provides a comprehensive overview of 1,2-cyclohexylidene-tetra-O-acetyl-myo-inositol, a key synthetic intermediate. We will dissect its chemical structure, provide a detailed, field-proven synthesis protocol with mechanistic insights, summarize its spectroscopic signature, and explore its critical role as a versatile building block in the synthesis of complex phosphoinositide analogues for drug discovery and chemical biology.

Chemical Structure and Stereochemistry

The myo-Inositol Core

The foundational structure is myo-inositol, the most common stereoisomer of cyclohexane-1,2,3,4,5,6-hexol.[3][4] It adopts a stable chair conformation where five of the six hydroxyl groups are equatorial, and one is axial. This specific arrangement (cis-1,2,3,5-trans-4,6) is crucial for its biological recognition and function.[4] The cis-orientation of the hydroxyl groups at the C1 and C2 positions is a key structural feature exploited in its chemical derivatization.

The Strategic Role of Protecting Groups

To achieve regioselective synthesis, chemists must differentiate between the various hydroxyl groups. 1,2-Cyclohexylidene-tetra-O-acetyl-myo-inositol employs a dual-protection strategy:

• Cyclohexylidene Ketal: This group protects the cis-vicinal diol at the C1 and C2 positions. The reaction of myo-inositol with cyclohexanone under acidic conditions preferentially forms this stable five-membered cyclic ketal.[5] This protection is robust under various reaction conditions but can be removed under strong acidic hydrolysis.

• Acetyl Esters: The remaining four hydroxyl groups (C3, C4, C5, and C6) are protected as acetate esters. Acetylation is a straightforward and high-yielding reaction. These ester groups are stable to neutral and mildly acidic conditions but are readily cleaved under basic conditions (e.g., saponification), offering an orthogonal deprotection strategy relative to the acid-labile ketal.

Structure of 1,2-Cyclohexylidene-tetra-O-acetyl-myo-inositol

The resulting molecule possesses a stable, protected framework where only specific positions can be revealed for further reaction, making it an invaluable intermediate in multi-step syntheses.

Physicochemical and Spectroscopic Properties

The precise characterization of synthetic intermediates is paramount for ensuring the validity of subsequent experimental steps.

Table 1: Physicochemical Properties

Property	Value
IUPAC Name	(3S,4R,5R,6S)-3,4,5,6-tetraacetoxy-spiro[cyclohexane-1,2'-[1][6]dioxolane-4',5'-diyl] diacetate (representative)
Molecular Formula	C₂₀H₂₈O₁₀
Molecular Weight	428.43 g/mol
Appearance	Typically a white to off-white crystalline solid
Solubility	Soluble in chloroform, dichloromethane, ethyl acetate; sparingly soluble in methanol.

Table 2: Expected NMR Spectroscopic Data (CDCl₃)

Spectroscopic analysis, particularly NMR, is essential for structural confirmation.

Nucleus	Chemical Shift (δ, ppm)	Multiplicity	Key Features
¹H NMR	~5.0 - 5.5	Multiplets	Protons on the inositol ring attached to acetate groups (H3, H4, H5, H6).
~4.0 - 4.5	Multiplets	Protons on the inositol ring attached to the cyclohexylidene ketal (H1, H2).
~2.0 - 2.2	Singlets (multiple)	Methyl protons of the four acetate groups (12H total).
~1.4 - 1.8	Multiplets	Protons of the cyclohexylidene ring (10H total).
¹³C NMR	~169 - 171	-	Carbonyl carbons of the four acetate groups.
~110	-	Ketal carbon of the cyclohexylidene group.
~70 - 80	-	Carbons of the myo-inositol ring.
~20 - 25	-	Methyl carbons of the acetate groups.
~23 - 37	-	Carbons of the cyclohexylidene ring.

Note: Exact chemical shifts can vary based on solvent and spectrometer frequency. The data presented are typical expected ranges based on analysis of similar inositol derivatives.[6][7]

Synthesis and Mechanistic Rationale

The synthesis of 1,2-cyclohexylidene-tetra-O-acetyl-myo-inositol is a robust two-step process starting from commercially available myo-inositol.

Synthetic Workflow Diagram

Caption: Two-step synthesis of the target compound.

Step 1: Selective Ketalization of myo-Inositol

The first step involves the acid-catalyzed condensation of myo-inositol with cyclohexanone.[5]

• Causality: The selection of an acid catalyst, such as p-toluenesulfonic acid (p-TsOH), is critical to protonate the carbonyl oxygen of cyclohexanone, rendering it more electrophilic. The reaction exhibits high regioselectivity for the C1 and C2 hydroxyl groups because their cis relationship allows for the formation of a thermodynamically stable, five-membered dioxolane ring with minimal steric strain. Driving the equilibrium towards the product requires the removal of water, often accomplished by using a Dean-Stark apparatus or a dehydrating agent.[5]

Step 2: Per-O-Acetylation

The intermediate, 1,2-O-cyclohexylidene-myo-inositol, is then treated with an acetylating agent.

• Causality: Acetic anhydride in the presence of a base like pyridine is a standard and highly efficient method for acetylation. Pyridine serves a dual role: it acts as a nucleophilic catalyst to activate the acetic anhydride and as a base to neutralize the acetic acid byproduct generated during the reaction, driving the esterification to completion. This step protects the remaining four hydroxyl groups, rendering them unreactive for subsequent synthetic transformations.

Detailed Experimental Protocol

This protocol is a self-validating system, incorporating purification and characterization checkpoints.

Step 1: Synthesis of 1,2-O-Cyclohexylidene-myo-inositol [5][8]

• Setup: To a solution of myo-inositol (1 eq.) in anhydrous dimethylformamide (DMF), add 1-ethoxycyclohexene (2-3 eq.) or cyclohexanone (2-3 eq.).

• Catalysis: Add a catalytic amount of p-toluenesulfonic acid monohydrate (0.05 eq.).

• Reaction: Heat the mixture to 90-100 °C under a nitrogen atmosphere, stirring for 4-6 hours.

• Monitoring: Track the reaction's progress via Thin Layer Chromatography (TLC) [Mobile Phase: Ethyl Acetate/Hexane, 1:1 v/v].

• Workup: Cool the reaction to room temperature and quench with saturated aqueous sodium bicarbonate solution until effervescence ceases.

• Extraction: Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Purification: Concentrate the organic phase under reduced pressure. The crude product can be purified by silica gel column chromatography to yield 1,2-O-cyclohexylidene-myo-inositol as a white solid.

Step 2: Synthesis of 1,2-Cyclohexylidene-tetra-O-acetyl-myo-inositol

• Setup: Dissolve the purified 1,2-O-cyclohexylidene-myo-inositol (1 eq.) in anhydrous pyridine.

• Acetylation: Cool the solution to 0 °C in an ice bath and add acetic anhydride (5-6 eq.) dropwise with stirring.

• Reaction: Allow the mixture to warm to room temperature and stir for 12-16 hours.

• Monitoring: Monitor for the disappearance of starting material by TLC.

• Workup: Quench the reaction by slowly adding ice water. Extract the product with dichloromethane or ethyl acetate (3x).

• Washing: Wash the combined organic layers sequentially with 1M HCl (to remove pyridine), saturated aqueous sodium bicarbonate, and brine. Dry over anhydrous sodium sulfate.

• Purification: Filter and concentrate the solution under reduced pressure. The resulting crude solid can be recrystallized from a solvent system like ethanol/water to yield the final product, 1,2-cyclohexylidene-tetra-O-acetyl-myo-inositol.

• Validation: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and mass spectrometry.

Applications in Synthetic Chemistry and Drug Discovery

The utility of this compound lies in its design as a versatile synthetic platform.

Role as a Versatile Synthetic Intermediate

1,2-Cyclohexylidene-tetra-O-acetyl-myo-inositol is not an end-product but a crucial stepping stone. The orthogonal nature of its protecting groups (acid-labile ketal vs. base-labile acetates) allows for selective deprotection and modification. For instance, treatment with a base like sodium methoxide in methanol will selectively cleave the four acetate esters, liberating the hydroxyl groups at positions C3, C4, C5, and C6 for further reactions such as phosphorylation, glycosylation, or alkylation, while the C1 and C2 positions remain protected.

Pathway to Phosphoinositide Analogues

Phosphoinositides are key signaling molecules involved in a plethora of cellular processes, and their dysregulation is implicated in diseases ranging from cancer to diabetes.[2][9][10] Synthesizing specific phosphoinositide analogues to probe these pathways or develop inhibitors is a major goal in drug discovery. The title compound provides a reliable starting point for such syntheses.

Caption: Synthetic utility for inositol phosphate synthesis.

This workflow demonstrates how the selective removal of the acetate groups allows for precise phosphorylation at desired positions, followed by the final removal of the cyclohexylidene ketal to yield the target bioactive molecule.

Conclusion

1,2-Cyclohexylidene-tetra-O-acetyl-myo-inositol represents a masterful application of protecting group chemistry. Its rational design provides a robust and versatile platform for researchers and drug development professionals to access complex and biologically significant derivatives of myo-inositol. By enabling precise, regioselective modifications, this intermediate is an indispensable tool in the ongoing exploration of inositol-based signaling pathways and the development of novel therapeutics targeting these critical cellular processes.

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A Guide to the Strategic Protection of myo-Inositol: The Cyclohexylidene Ketal Mechanism

Abstract

myo-Inositol is a cornerstone of cellular signaling, serving as the precursor to a vast array of phosphoinositides that govern critical biological processes.[1][2] The synthesis of specific inositol derivatives, essential for research and drug development, is complicated by its six hydroxyl groups of similar reactivity. This guide provides an in-depth examination of a crucial protecting group strategy: the acid-catalyzed reaction of myo-inositol with cyclohexanone to form cyclohexylidene ketals. We will dissect the underlying reaction mechanisms for both protection and deprotection, present detailed experimental protocols, and discuss the causality behind procedural choices, offering a comprehensive resource for researchers navigating the complexities of inositol chemistry.

The Strategic Imperative for Protecting myo-Inositol

myo-Inositol, a meso-isomer of 1,2,3,4,5,6-hexahydroxycyclohexane, possesses five equatorial hydroxyl groups and one axial hydroxyl group (at the C2 position).[1] This seemingly simple carbocycle is the structural foundation for phosphatidylinositol phosphates (PIPs), key second messengers in signaling pathways that regulate cell growth, apoptosis, and intracellular trafficking.[3] Harnessing the therapeutic potential of these pathways requires the chemical synthesis of precisely functionalized inositol analogues.

However, direct, regioselective modification of the bare myo-inositol molecule is nearly impossible due to the minimal differences in reactivity among its six hydroxyl groups. Therefore, synthetic success hinges on the use of protecting groups, which temporarily mask certain hydroxyls to allow for chemical transformations at specific, desired positions.[4] Among the most effective strategies is the formation of cyclic ketals, with cyclohexylidene ketals offering distinct advantages in stability and yield compared to their isopropylidene (acetonide) counterparts.[5]

Mechanism of Protection: Acid-Catalyzed Cyclohexylidene Ketal Formation

The protection of myo-inositol's diols with cyclohexanone is a classic example of acid-catalyzed ketal formation.[6] This is a reversible equilibrium reaction, where the removal of water is critical to drive the reaction toward the protected product.[6]

The mechanism proceeds through several distinct steps:

• Activation of the Carbonyl: An acid catalyst (e.g., p-toluenesulfonic acid, PTSA) protonates the carbonyl oxygen of cyclohexanone. This protonation makes the carbonyl carbon significantly more electrophilic and susceptible to nucleophilic attack.[7][8]

• Nucleophilic Attack & Hemiketal Formation: A hydroxyl group from myo-inositol acts as a nucleophile, attacking the activated carbonyl carbon. This forms a protonated hemiketal intermediate.

• Proton Transfer: A proton is transferred from the newly added hydroxyl group to one of the other oxygens, typically facilitated by the solvent or a conjugate base.

• Formation of a Leaving Group: The acid catalyst then protonates the hydroxyl group of the hemiketal, converting it into a good leaving group (water).[9]

• Ring Closure: The departure of water leaves behind a resonance-stabilized carbocation. The adjacent hydroxyl group of the diol then performs an intramolecular nucleophilic attack on this carbocation, closing the five-membered ring to form the protonated ketal.

• Regeneration of Catalyst: A final deprotonation step releases the acid catalyst and yields the neutral cyclohexylidene ketal product.

Visualizing the Protection Mechanism

Caption: Acid-catalyzed formation of a cyclohexylidene ketal.

Regioselectivity Considerations

The direct ketalization of myo-inositol often produces a mixture of regioisomers, including the 1,2:4,5- and 1,2:5,6-di-O-cyclohexylidene isomers, due to the similar reactivity of the equatorial hydroxyl groups.[6] The formation of the 1,2-O-cyclohexylidene-myo-inositol is often a primary mono-protected product.[10] The choice of reaction conditions (kinetic vs. thermodynamic control) can influence the product distribution.[6] For instance, higher temperatures can favor the thermodynamically more stable product.

Experimental Protocol: Synthesis of Cyclohexylidene-Protected myo-Inositol

This protocol provides a generalized yet robust method for the synthesis of cyclohexylidene derivatives of myo-inositol, adapted from established literature procedures.[5][6] The key to a successful reaction is the rigorous removal of water, which is best accomplished using a Dean-Stark apparatus.

Materials & Reagents

• myo-Inositol

• Cyclohexanone (or a derivative like 1-ethoxycyclohexene or 1,1-dimethoxycyclohexane)[6][10]

• p-Toluenesulfonic acid (PTSA) monohydrate (catalyst)

• Anhydrous Dimethylformamide (DMF) or Toluene (solvent)

• Triethylamine (for neutralization)

• Solvents for workup and chromatography (e.g., ethyl acetate, hexanes, ethanol)

Step-by-Step Methodology

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a Dean-Stark apparatus, combine myo-inositol, the chosen solvent (e.g., DMF), and the cyclohexanone source (e.g., 1-ethoxycyclohexene).

• Catalyst Addition: Add a catalytic amount of p-toluenesulfonic acid to the mixture. The amount is crucial; too much can lead to side reactions, while too little results in an incomplete reaction.[6]

• Heating and Water Removal: Heat the reaction mixture to reflux (e.g., 95-100 °C in DMF).[3] The water generated during ketal formation will be azeotropically removed and collected in the Dean-Stark trap, driving the equilibrium towards the product.

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC). Observe the consumption of the polar myo-inositol starting material and the appearance of less polar product spots.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Neutralize the acid catalyst by adding triethylamine until the solution is pH neutral.

• Extraction: Remove the solvent under reduced pressure. Dissolve the residue in an organic solvent like ethyl acetate and wash with water and then brine to remove any remaining salts and DMF.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: The crude product, often a mixture of isomers, can be purified by crystallization or silica gel column chromatography to isolate the desired cyclohexylidene derivative.[6]

Experimental Workflow Diagram

Caption: General experimental workflow for myo-inositol protection.

Typical Reaction Data

Catalyst	Cyclohexanone Source	Solvent	Major Product(s)	Yield (%)	Reference
Nafion-H	1,1-dimethoxy-cyclohexane	DMF	1,2-O-cyclohexylidene-myo-inositol	45-50%	[10]
p-TSA	1-ethoxycyclohexene	DMF	Mixture of di-O-cyclohexylidene isomers	Variable	[6]
p-TSA	Cyclohexanone	Toluene	1,2-O-cyclohexylidene-myo-inositol	~74%	[5]

Mechanism of Deprotection: Acid-Catalyzed Hydrolysis

To utilize the protected inositol intermediate, the cyclohexylidene group must eventually be removed. This is achieved through acid-catalyzed hydrolysis, which is the microscopic reverse of the protection mechanism.[11][12]

• Protonation: An acid catalyst protonates one of the ketal oxygens.

• Ring Opening: The C-O bond cleaves, opening the ring to form a resonance-stabilized carbocation, with the other oxygen atom stabilizing the positive charge. The myo-inositol is now in a hemiketal form with a pendant hydroxyl group.

• Nucleophilic Attack by Water: A water molecule acts as a nucleophile and attacks the carbocationic carbon.

• Proton Transfer: A proton is transferred from the attacking water molecule to the other oxygen of the hemiketal.

• Cleavage: The bond between the inositol oxygen and the cyclohexyl carbon breaks, releasing cyclohexanone and the free diol on the myo-inositol. A final deprotonation step regenerates the acid catalyst.

Visualizing the Deprotection Mechanism

Caption: Acid-catalyzed hydrolysis of a cyclohexylidene ketal.

Experimental Protocol: Deprotection via Acidic Hydrolysis

This protocol describes a standard method for cleaving cyclohexylidene ketals using mild acidic conditions, which is often sufficient and helps prevent side reactions like acyl group migration that can occur under stronger acidic conditions.[11]

Step-by-Step Methodology

• Dissolution: Dissolve the cyclohexylidene-protected myo-inositol substrate in a mixture of acetic acid and water (e.g., 80% aqueous acetic acid). A co-solvent such as tetrahydrofuran (THF) may be added to improve solubility.[11]

• Reaction: Stir the solution at room temperature.

• Monitoring: Monitor the reaction progress by TLC until the starting material is consumed and the more polar, deprotected product is observed.

• Work-up: Upon completion, carefully neutralize the reaction mixture with a base such as a saturated aqueous solution of sodium bicarbonate.

• Extraction: Extract the aqueous layer multiple times with a suitable organic solvent (e.g., ethyl acetate) to remove the cyclohexanone byproduct and any organic-soluble impurities. The deprotected myo-inositol will typically remain in the aqueous layer.

• Purification: The aqueous layer can be concentrated in vacuo or lyophilized to obtain the deprotected myo-inositol product. Further purification can be achieved by recrystallization if necessary.

Conclusion

The protection of myo-inositol as a cyclohexylidene ketal is a foundational and highly effective strategy in the synthesis of complex phosphoinositides and their analogues. A thorough understanding of the acid-catalyzed mechanisms for both the formation and cleavage of these ketals empowers researchers to make informed decisions in experimental design. By carefully controlling reaction conditions, particularly through the efficient removal of water during protection and the use of mild acidic conditions for deprotection, scientists can effectively navigate the synthetic challenges posed by myo-inositol's poly-hydroxyl nature. This control is paramount to advancing our understanding of cellular signaling and developing novel therapeutics targeting these vital pathways.

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Whitepaper: Physicochemical Characterization and Synthetic Utility of 1,2-Cyclohexylidene Tetra-O-acetyl-myo-inositol

Executive Summary

In the landscape of polyol chemistry and drug development, myo-inositol derivatives serve as critical building blocks for synthesizing complex signaling molecules, phosphoinositides, and enzyme inhibitors. Among these, 1,2-cyclohexylidene tetra-O-acetyl-myo-inositol (CAS: 39110-61-7) stands out as a highly stable, regioselectively protected intermediate[1].

This technical guide provides an in-depth analysis of its physicochemical properties, focusing specifically on the critical distinction between its average molecular weight and monoisotopic exact mass. Furthermore, we detail the causal mechanisms behind its synthesis and outline self-validating analytical protocols for High-Resolution Mass Spectrometry (HRMS) to ensure absolute structural confidence in pharmaceutical workflows.

Physicochemical & Structural Profiling

To utilize this compound effectively in synthetic and analytical workflows, researchers must distinguish between its macroscopic and microscopic mass properties. The average molecular weight (428.43 g/mol ) accounts for the natural isotopic distribution of carbon, hydrogen, and oxygen, and is strictly used for stoichiometric calculations during bulk synthesis[1].

Conversely, the monoisotopic exact mass (428.1682 Da) represents the mass of the molecule composed entirely of the most abundant isotopes ( 12C , 1H , 16O ). This value is the cornerstone of structural validation via HRMS, as it allows scientists to differentiate the target compound from structurally similar impurities (e.g., incomplete acetylation products)[2].

Table 1: Core Physicochemical Properties

Property	Value	Analytical Significance
IUPAC Name	(1R,2S,3S,4R,5S,6S)-5,6-cyclohexylidene-dioxycyclohexane-1,2,3,4-tetrayl tetraacetate	Defines absolute stereochemistry.
CAS Number	39110-61-7	Primary identifier for regulatory logging.
Chemical Formula	C20​H28​O10​	Basis for elemental analysis.
Molecular Weight	428.43 g/mol	Used for molarity and yield calculations.
Monoisotopic Exact Mass	428.1682 Da	Target value for HRMS identification.

Synthetic Methodology & Mechanistic Causality

The synthesis of 1,2-cyclohexylidene tetra-O-acetyl-myo-inositol relies on exploiting the differential reactivity of the six hydroxyl groups on the myo-inositol ring[3].

Synthetic pathway of 1,2-cyclohexylidene tetra-O-acetyl-myo-inositol.

Protocol A: Regioselective Synthesis Workflow

This self-validating protocol utilizes targeted protection strategies to prevent acyl migration, a common failure point in inositol chemistry.

Step 1: Ketalization (Regioselective Protection)

• Action: Suspend myo-inositol in a mixture of N,N-dimethylformamide (DMF) and toluene. Add cyclohexanone and a catalytic amount of p-toluenesulfonic acid (p-TsOH). Reflux using a Dean-Stark apparatus.

• Causality: The cis-1,2-diol of myo-inositol is thermodynamically favored to form a stable 5-membered ketal ring with cyclohexanone[3]. The Dean-Stark trap continuously removes the water byproduct, driving the equilibrium forward (Le Chatelier's Principle).

Step 2: Global Acetylation

• Action: Dissolve the isolated 1,2-O-cyclohexylidene-myo-inositol in anhydrous pyridine. Cool to 0°C and add acetic anhydride dropwise, followed by a catalytic amount of 4-dimethylaminopyridine (DMAP). Stir for 12 hours at room temperature.

• Causality: Pyridine acts as both a solvent and an acid scavenger, neutralizing the acetic acid byproduct to prevent the acidic cleavage of the acid-sensitive cyclohexylidene ketal. DMAP acts as a highly efficient nucleophilic catalyst, ensuring complete acetylation of the sterically hindered remaining hydroxyls.

Step 3: Self-Validating Work-up

• Action: Quench with ice water and extract with dichloromethane (DCM). Wash the organic layer sequentially with 1M HCl, saturated NaHCO3​ , and brine.

• Causality: This sequence is self-purifying. The 1M HCl wash selectively protonates residual pyridine, pulling it into the aqueous layer as water-soluble pyridinium chloride. The NaHCO3​ wash neutralizes any unreacted acetic acid.

Analytical Characterization & Exact Mass Validation

Because this compound lacks strong UV chromophores, Liquid Chromatography coupled with High-Resolution Mass Spectrometry (LC-HRMS) is the gold standard for structural validation.

LC-HRMS analytical workflow for exact mass validation.

Protocol B: LC-HRMS Exact Mass Validation

• Chromatography: Inject 2 µL of a 1 µg/mL sample (in 50:50 H2​O :Acetonitrile) onto a C18 reverse-phase column (e.g., 1.7 µm, 2.1 x 50 mm). Use a gradient elution of Water and Acetonitrile, both modified with 0.1% formic acid.

• Ionization (ESI+): Operate the mass spectrometer in positive Electrospray Ionization (ESI+) mode.

• Causality: The high oxygen content of the tetra-O-acetyl-myo-inositol structure makes it highly prone to coordinating with trace alkali metals in the mobile phase. While the protonated adduct [M+H]+ is visible, the sodiated adduct [M+Na]+ is almost always the base peak (most intense signal) due to the strong ion-dipole interactions between the ester carbonyls and the sodium ion.

Table 2: HRMS Adduct Target Masses (Positive Ion Mode)

To validate the synthesis, the mass spectrometer's extraction window should be set to ≤5 ppm mass error against the following theoretical exact masses:

Adduct Species	Chemical Formula	Theoretical Exact Mass (m/z)
Protonated [M+H]+	[C20​H29​O10​]+	429.1755
Ammoniated [M+NH4​]+	[C20​H32​NO10​]+	446.2021
Sodiated [M+Na]+	[C20​H28​NaO10​]+	451.1575
Potassiated [M+K]+	[C20​H28​KO10​]+	467.1314

Note: The presence of an intense peak at m/z 409.1470 ( [M+Na]+ for a tri-acetate) immediately flags incomplete acetylation.

Applications in Drug Development

The precise molecular architecture of 1,2-cyclohexylidene tetra-O-acetyl-myo-inositol makes it an indispensable precursor in medicinal chemistry. By selectively removing the acid-labile cyclohexylidene group while leaving the robust ester linkages intact, chemists can expose the cis-1,2-diol for targeted phosphorylation or glycosylation.

This specific reactivity profile is heavily utilized in the synthesis of inhibitors targeting cerebroside metabolism, such as N-Hexylglucosylsphingosine and Conduritol B epoxide[1]. Furthermore, it serves as a foundational scaffold for generating synthetic phosphoinositides, which are critical for mapping intracellular PI3K/AKT signaling pathways in oncology research.

References

• American Chemical Suppliers. "1,2-O-Cyclohexylidene-myo-inositol Tetraacetate Product Specifications and Applications." American Chemical Suppliers Database. Available at: [Link]

• LookChem. "3,4,5,6-tetra-O-acetyl-1,2-O-cyclohexylidene-myo-inositol Chemical Data." LookChem Registry. Available at: [Link]

• ACS Chemical Reviews. "Regioselective Protection and Deprotection of Inositol Hydroxyl Groups." Chemical Reviews, American Chemical Society. Available at: [Link]

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A Comprehensive Technical Guide to 1,2-O-Cyclohexylidene-myo-inositol Tetraacetate Derivatives: Synthesis, Properties, and Applications

Abstract

This technical guide provides an in-depth exploration of 1,2-O-cyclohexylidene-myo-inositol tetraacetate derivatives, a class of compounds that serve as pivotal intermediates in synthetic and medicinal chemistry. myo-Inositol, a carbocyclic polyol, is a fundamental component of numerous cellular signaling pathways, most notably the phosphoinositide cascade.[1][2] The inherent structural complexity of myo-inositol, with its six hydroxyl groups of varying reactivity, necessitates a strategic approach of selective protection and functionalization to access specific, biologically active derivatives.[3] This document details the rationale and methodology for the synthesis of 1,2-O-cyclohexylidene-myo-inositol tetraacetate, outlines its key physicochemical properties, and discusses its profound utility as a versatile building block for the creation of sophisticated molecular probes and potential therapeutic agents. This guide is intended for researchers, chemists, and drug development professionals seeking to leverage the unique chemical architecture of inositol for advanced scientific investigation.

The Foundational Role of myo-Inositol in Eukaryotic Biology

myo-Inositol is a naturally occurring six-carbon sugar alcohol and the most abundant stereoisomer of inositol.[4][5] It is not a classic sugar but a carbocyclic polyol that serves multiple critical functions in eukaryotes.[6] It is a precursor for a vast array of molecules, including inositol phosphates, phospholipids like phosphatidylinositol (PI), and glycosylphosphatidylinositol (GPI) anchors that tether proteins to cell membranes.[3][7]

Its phosphorylated derivatives, particularly inositol 1,4,5-trisphosphate (IP₃), are essential second messengers in signal transduction pathways, regulating a multitude of cellular processes such as calcium mobilization, cell proliferation, and apoptosis.[2][7] Given this central role, dysfunctions in inositol metabolism have been implicated in a range of chronic diseases, including metabolic syndrome, polycystic ovary syndrome (PCOS), neurological disorders like Alzheimer's disease, and certain cancers.[5][8] Consequently, myo-inositol and its derivatives are the subject of intense research for their therapeutic potential.[1][9]

The Imperative of Selective Protection in Inositol Chemistry

The synthesis of specific inositol derivatives is a formidable challenge due to the presence of six hydroxyl groups with subtle differences in reactivity. To achieve regioselective modification, a robust strategy of protecting group chemistry is indispensable.[3] Protecting groups temporarily block certain hydroxyls, allowing chemical transformations to be directed to the unprotected positions.

The cyclohexylidene ketal is a particularly effective protecting group for cis-1,2-diols, a common structural motif in inositols.[3] It is typically formed under acid-catalyzed conditions through reaction with cyclohexanone or a more reactive equivalent like 1-ethoxycyclohexene.[2][10] The formation of the five-membered ketal ring is a reversible process, and the reaction must be driven to completion, usually by removing the water byproduct.[11]

The compound 1,2-O-cyclohexylidene-myo-inositol is a key intermediate where the hydroxyl groups at the C-1 and C-2 positions are masked, leaving the C-3, C-4, C-5, and C-6 hydroxyls available for further functionalization. Subsequent acetylation of these four free hydroxyls yields the title compound, a fully protected derivative with two orthogonal protecting group classes (ketal and esters), enabling a highly controlled, stepwise unveiling of the inositol core for complex synthetic endeavors.

Synthesis and Characterization

The preparation of 1,2-O-cyclohexylidene-myo-inositol tetraacetate is a two-step process starting from commercially available myo-inositol. The workflow involves the selective protection of the 1,2-diol followed by exhaustive acetylation of the remaining hydroxyl groups.

Caption: Synthetic workflow for the preparation of the target compound.

Step 1: Synthesis of 1,2-O-Cyclohexylidene-myo-inositol

This initial step involves the acid-catalyzed condensation of myo-inositol with a cyclohexanone source. The use of 1-ethoxycyclohexene is often preferred as it avoids the production of water, simplifying the reaction equilibrium.[10]

Experimental Protocol:

• Reaction Setup: To a solution of myo-inositol (1 equivalent) in anhydrous N,N-dimethylformamide (DMF) in a flame-dried, round-bottom flask under a nitrogen atmosphere, add 1-ethoxycyclohexene (1.5 equivalents).

• Catalysis: Add a catalytic amount of p-toluenesulfonic acid monohydrate (p-TsOH, ~0.05 equivalents).

• Reaction Conditions: Heat the reaction mixture to 90-100 °C with vigorous stirring. Monitor the progress of the reaction by thin-layer chromatography (TLC) until the starting material is consumed (typically 4-8 hours).

• Workup: Cool the mixture to room temperature. Quench the reaction by the slow, careful addition of a saturated aqueous sodium bicarbonate (NaHCO₃) solution until gas evolution ceases.

• Extraction: Extract the aqueous mixture with ethyl acetate (3x the volume of the reaction mixture). Combine the organic layers, wash with brine (saturated NaCl solution), and dry over anhydrous sodium sulfate (Na₂SO₄).

• Purification: Filter off the drying agent and concentrate the filtrate under reduced pressure. The crude product, often a mixture of mono-ketalated isomers, can be purified by silica gel column chromatography to isolate the desired 1,2-O-cyclohexylidene-myo-inositol.

Causality and Insights:

• Anhydrous Conditions: The ketalization reaction is reversible and susceptible to hydrolysis. The use of anhydrous solvents and reagents is critical to drive the equilibrium toward the product.[11]

• Catalyst: p-TsOH is a strong, non-nucleophilic acid that effectively catalyzes ketal formation without promoting significant side reactions.[11]

• Regioisomerism: This reaction can produce a mixture of regioisomers.[11][12] While the 1,2-cis-diol is kinetically favored for protection, thermodynamic conditions can lead to other products. Chromatographic purification is therefore essential to ensure the purity of the intermediate for the next step.

Step 2: Acetylation to 1,2-O-Cyclohexylidene-myo-inositol Tetraacetate

This is a standard esterification of the four remaining hydroxyl groups using a large excess of acetic anhydride with a base catalyst.

Experimental Protocol:

• Reaction Setup: Dissolve the purified 1,2-O-cyclohexylidene-myo-inositol (1 equivalent) in anhydrous pyridine in a round-bottom flask at 0 °C (ice bath).

• Reagent Addition: Add acetic anhydride (at least 5 equivalents) dropwise to the solution with stirring. A catalytic amount of 4-dimethylaminopyridine (DMAP) can be added to accelerate the reaction.

• Reaction Conditions: Allow the reaction to warm to room temperature and stir for 12-18 hours, or until TLC analysis indicates complete conversion of the starting material.

• Workup: Carefully quench the reaction by slowly adding ice-cold water to the flask. Extract the product with dichloromethane or ethyl acetate.

• Purification: Wash the combined organic layers sequentially with cold 1M HCl (to remove pyridine), saturated aqueous NaHCO₃, and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude tetraacetate, which can be further purified by recrystallization or chromatography if necessary.

Causality and Insights:

• Pyridine: Serves as both the solvent and a base to neutralize the acetic acid byproduct, driving the reaction to completion.

• Acetic Anhydride: Acts as the acetylating agent. A large excess ensures the complete acetylation of all four hydroxyl groups.

• DMAP: As a hypernucleophilic acylation catalyst, DMAP significantly increases the reaction rate, which is particularly useful for sterically hindered hydroxyl groups.

Physicochemical and Spectroscopic Data

The following tables summarize the key properties of the final product.

Table 1: Physical and Chemical Properties

Property	Value
IUPAC Name	[(3aR,4S,5R,6R,7S,7aS)-hexahydrospiro[1,3-benzodioxole-2,1'-cyclohexane]-4,5,6,7-tetrayl] tetraacetate
Molecular Formula	C₂₀H₂₈O₁₀
Molecular Weight	428.43 g/mol
Appearance	White to off-white crystalline solid or viscous oil
Solubility	Soluble in chloroform, dichloromethane, ethyl acetate; sparingly soluble in methanol; insoluble in water.[10]

Table 2: Expected Spectroscopic Data

Nucleus	Expected Chemical Shift (δ, ppm)	Key Features
¹H NMR	4.0 - 5.5	Protons on the inositol ring, shifted downfield due to acylation. Complex coupling patterns.
2.0 - 2.2	Four distinct singlets corresponding to the methyl protons of the four acetate groups.
1.4 - 1.8	Multiplets corresponding to the 10 protons of the cyclohexylidene group.
¹³C NMR	169 - 171	Carbonyl carbons of the four acetate groups.
110 - 115	Ketal carbon of the cyclohexylidene group.
68 - 80	Carbons of the inositol ring.
20 - 22	Methyl carbons of the acetate groups.
23 - 37	Carbons of the cyclohexylidene ring.

Chemical Reactivity and Synthetic Utility

The primary value of 1,2-O-cyclohexylidene-myo-inositol tetraacetate lies in its role as a differentially protected intermediate. The two classes of protecting groups—a ketal and four esters—can be removed under orthogonal conditions.

• Deacetylation (Ester Hydrolysis): The four acetate groups can be selectively removed under basic conditions (e.g., sodium methoxide in methanol) while leaving the acid-labile cyclohexylidene ketal intact.

• Deketalization (Ketal Hydrolysis): The cyclohexylidene group can be selectively cleaved under mild acidic conditions (e.g., aqueous acetic acid or dilute HCl) while the base-labile acetate groups remain.

This orthogonality is the cornerstone of its synthetic utility, allowing for a planned, stepwise unveiling of hydroxyl groups for further, site-specific modifications.

Caption: Orthogonal deprotection strategy for the title compound.

Applications in Research and Drug Development

The ability to synthesize specific, partially protected inositols from this common intermediate is crucial for several advanced research areas.

• Synthesis of Phosphoinositide Analogues: Phosphoinositides (PIPs) are key signaling molecules. Synthesizing non-natural analogues of PIPs is essential for studying the enzymes that metabolize them (kinases and phosphatases) and for developing specific inhibitors. The title compound serves as a precursor to access specific inositol cores needed for these syntheses.[2][10]

• Development of Molecular Probes: By selectively deprotecting one or more positions, researchers can introduce fluorescent tags, biotin labels, or photo-crosslinking groups. These molecular probes are invaluable for identifying and characterizing inositol-binding proteins and understanding their roles in cellular signaling.

• Precursor for Biologically Active Molecules: The broader family of inositol derivatives has demonstrated a wide range of biological activities, including anti-inflammatory, antioxidant, and insulin-mimetic effects.[6][9][13] The synthetic flexibility offered by 1,2-O-cyclohexylidene-myo-inositol tetraacetate makes it a valuable starting point for the total synthesis of complex natural products or the development of novel therapeutic agents based on the inositol scaffold.[14][15]

Caption: Role of synthetic precursors in studying the Phosphoinositide Pathway.

Conclusion

1,2-O-Cyclohexylidene-myo-inositol tetraacetate is more than a mere chemical curiosity; it is a master key that unlocks the complex world of inositol chemistry. Its synthesis, while requiring careful control of reaction conditions, is straightforward and provides access to a stable, fully-protected, and orthogonally-labile intermediate. This compound empowers chemists to perform highly specific modifications on the myo-inositol scaffold, facilitating the synthesis of precisely tailored molecules. For researchers in cell biology and professionals in drug development, derivatives stemming from this compound are indispensable tools for dissecting intricate signaling pathways and for constructing novel therapeutic agents aimed at modulating these fundamental cellular processes.

References

• Chhetri, D. R. (2019). Myo-Inositol and Its Derivatives: Their Emerging Role in the Treatment of Human Diseases. Frontiers in Pharmacology, 10, 1172. [Link]

• Facchinetti, F., et al. (2019). Myo-Inositol and Its Derivatives: Their Emerging Role in the Treatment of Human Diseases. Frontiers in Pharmacology.

• Bizzarri, M., Fuso, A., Dinicola, S., Cucina, A., & Bevilacqua, A. (2016). Pharmacodynamics and pharmacokinetics of inositol(s) in health and disease. Expert Opinion on Drug Metabolism & Toxicology, 12(10), 1181-1196. [Link]

• Bizzarri, M., et al. (2016). Pharmacodynamics and Pharmacokinetics of Inositol(s) in Health and Disease. EGOI. [Link]

• Li, C., et al. (2022). Inositol Derivatives with Anti-Inflammatory Activity from Leaves of Solanum capsicoides Allioni. Molecules, 27(18), 6036. [Link]

• Bruzik, K. S., & Tsai, M. D. (1992). Efficient and systematic syntheses of enantiomerically pure and regiospecifically protected myo-inositols. Journal of the American Chemical Society. (Abstract only, full text may require subscription). [Link]

• Miller, B., & Prestwich, G. D. (2016). The “Other” Inositols and Their Phosphates: Synthesis, Biology and Medicine (with Recent Advances in myo-Inositol Chemistry). Chemical Society Reviews, 45(24), 6854-6875. [Link]

• Mandal, M., & Postema, M. H. (2006). Improved synthesis of dicyclohexylidene protected quebrachitol and its use in the synthesis of L-chiro-inositol derivatives. Tetrahedron Letters, 47(30), 5351-5354. [Link]

• Gigg, J., & Gigg, R. (2003). Regioselective Protection and Deprotection of Inositol Hydroxyl Groups. Chemical Reviews, 103(10), 4025-4066. [Link]

• Inoue, T., et al. (1990). Synthesis of myo-inositol derivatives required for the total synthesis of surugatoxin, prosurugatoxin, and neosurugatoxin. Chemical & Pharmaceutical Bulletin, 38(6), 1561-1566. [Link]

• Hladík, O., Dočekal, V., Císařová, I., & Veselý, J. (2022). Enantioselective Organocatalytic Desymmetric Acylation as an Access to Orthogonally Protected myo-Inositols. ACS Catalysis, 12(1), 333-339. [Link]

• Hladík, O., et al. (2021). Enantioselective Organocatalytic Desymmetric Acylation as an Access to Orthogonally Protected myo-Inositols. ChemRxiv. [Link]

• NextSDS. 1,2-O-Cyclohexylidene-myo-inositol — Chemical Substance Information. NextSDS. [Link]

• Ozaki, S., et al. (1988). Process for the preparation of myoinositol derivatives.

• Cucinotta, G., et al. (2022). Novel Chemical and Biological Insights of Inositol Derivatives in Mediterranean Plants. Plants, 11(5), 629. [Link]

• Wikipedia. Inositol. Wikipedia. [Link]

• Kumar, A., et al. (1998). Synthesis of (±)-trans-cyclohexa-3,5-diene-1,2-diol derivatives from myo-inositol. Journal of the Chemical Society, Perkin Transactions 1, (18), 2897-2900. [Link]

• Laganà, A. S., et al. (2024). Myo-Inositol and Its Derivatives: Their Roles in the Challenges of Infertility. Biology, 13(11), 936. [Link]

• Laganà, A. S., et al. (2024). Myo-Inositol and Its Derivatives: Their Role in the Challenges of Infertility. Preprints.org. [Link]

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Protocols & Analytical Methods

Application Note: Step-by-Step Synthesis Protocol for 1,2-Cyclohexylidene Tetra-O-acetyl-myo-inositol

Executive Summary

1,2-O-Cyclohexylidene-3,4,5,6-tetra-O-acetyl-myo-inositol (CAS No. 39110-61-7) is a highly versatile, selectively protected building block essential for the chemical synthesis of complex inositol phosphates, phosphoinositides, and inhibitors of cerebroside metabolism[1]. This application note provides a comprehensive, self-validating two-step protocol for its synthesis, moving from the regioselective ketalization of myo-inositol to the global acetylation of the remaining secondary hydroxyl groups.

Mechanistic Rationale & Experimental Design

To ensure high yield and purity, the synthetic strategy relies on exploiting the thermodynamic stability and steric nuances of the myo-inositol ring system:

• Regioselective Ketalization (Phase 1): myo-Inositol possesses a single pair of cis-vicinal hydroxyl groups at the C1 and C2 positions. Under acid-catalyzed conditions (e.g., using p-toluenesulfonic acid or H₂SO₄-silica), the formation of a five-membered 1,3-dioxolane ring at these cis-equatorial/axial hydroxyls is thermodynamically favored over the trans-diequatorial hydroxyls[2]. By utilizing 1,1-dimethoxycyclohexane and actively removing the methanol byproduct, the equilibrium is driven strictly toward the 1,2-O-cyclohexylidene-myo-inositol intermediate[3][4].

• Global Acetylation (Phase 2): The remaining four hydroxyls (C3, C4, C5, C6) are secondary alcohols. Acetic anhydride acts as the potent acyl donor. Pyridine is strategically selected to serve a dual purpose: it acts as the reaction solvent and functions as an acid scavenger. By neutralizing the acetic acid generated during the reaction, pyridine prevents the acidic hydrolysis of the newly formed, acid-labile cyclohexylidene ketal[5].

Quantitative Data & Materials

Table 1: Reaction Parameters & Stoichiometry

Reagent / Material	MW ( g/mol )	Equivalents	Role in Synthesis
myo-Inositol	180.16	1.0	Starting Material
1,1-Dimethoxycyclohexane	144.21	1.5	Ketalizing Agent
p-Toluenesulfonic acid (p-TsOH)	172.20	0.05	Acid Catalyst
Acetic Anhydride (Ac₂O)	102.09	6.0	Acyl Donor

| Anhydrous Pyridine | 79.10 | Solvent | Base / Solvent |

Table 2: Target Compound Specifications [1]

Property	Specification
Compound Name	1,2-O-Cyclohexylidene-3,4,5,6-tetra-O-acetyl-myo-inositol
Molecular Formula	C₂₀H₂₈O₁₀
Molecular Weight	428.43 g/mol
Appearance	White crystalline solid

| Storage | Desiccated at room temperature |

Experimental Workflow Visualization

Caption: Two-phase synthetic workflow for 1,2-cyclohexylidene tetra-O-acetyl-myo-inositol.

Step-by-Step Synthesis Protocol

Phase 1: Synthesis of 1,2-O-Cyclohexylidene-myo-inositol

Self-Validation Checkpoint: myo-Inositol is highly polar and insoluble in most organic solvents. As the ketalization proceeds, the reaction mixture will become homogeneous, indicating successful conversion[4].

• Preparation: Charge a flame-dried 250 mL round-bottom flask with myo-inositol (10.0 g, 55.5 mmol) and anhydrous N,N-dimethylformamide (DMF) (100 mL) under a nitrogen atmosphere.

• Reagent Addition: Add 1,1-dimethoxycyclohexane (12.0 g, 83.2 mmol) to the suspension, followed by a catalytic amount of p-toluenesulfonic acid monohydrate (0.5 g, 2.6 mmol)[3][4].

• Reaction Execution: Equip the flask with a short-path distillation head. Heat the reaction mixture to 95–100 °C. The distillation head allows for the continuous removal of the methanol byproduct, driving the equilibrium toward the ketal product[4].

• Monitoring: Stir for 4–6 hours. Monitor the reaction via Thin Layer Chromatography (TLC) using an Ethyl Acetate/Hexane (1:1 v/v) mobile phase. The baseline myo-inositol spot should disappear.

• Quenching & Isolation: Cool the mixture to room temperature and quench with triethylamine (1.0 mL) to neutralize the acid catalyst. Concentrate the mixture under reduced pressure. Purify the crude residue via silica gel flash chromatography to isolate pure 1,2-O-cyclohexylidene-myo-inositol as a white solid.

Phase 2: Synthesis of 1,2-O-Cyclohexylidene-3,4,5,6-tetra-O-acetyl-myo-inositol

Self-Validation Checkpoint: The final tetraacetate is highly hydrophobic. Pouring the pyridine mixture into ice-water will cause immediate, heavy precipitation of the product, confirming successful global acetylation[5].

• Preparation: In a 250 mL round-bottom flask, dissolve the purified 1,2-O-cyclohexylidene-myo-inositol (5.0 g, 19.2 mmol) in anhydrous pyridine (25 mL).

• Temperature Control: Cool the solution to 0 °C using an ice-water bath to control the exothermic nature of the acylation[5].

• Acetylation: Slowly add acetic anhydride (11.7 g, 115.2 mmol) dropwise via an addition funnel over 15 minutes.

• Reaction Execution: Remove the ice bath and allow the reaction mixture to warm to room temperature. Stir continuously for 12 hours under a nitrogen atmosphere[5].

• Precipitation: Pour the reaction mixture slowly into a beaker containing vigorously stirred ice-water (200 mL). The desired tetraacetate product will immediately precipitate as a white solid[5].

• Filtration & Washing: Collect the precipitate via vacuum filtration using a Büchner funnel. Wash the filter cake extensively with cold water (3 × 50 mL) to remove any residual pyridine and acetic acid.

• Recrystallization: Transfer the crude solid to an Erlenmeyer flask and recrystallize from hot ethanol. Filter the resulting needle-like crystals and dry under high vacuum to yield pure 1,2-O-cyclohexylidene-3,4,5,6-tetra-O-acetyl-myo-inositol[5].

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Strategic Deprotection of 1,2-Cyclohexylidene tetra-O-acetyl-myo-inositol: A Guide to Methods and Protocols

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

myo-Inositol and its phosphorylated derivatives are central to cellular signaling, acting as crucial second messengers in pathways that regulate a vast array of physiological processes, from insulin stimulation to calcium mobilization.[1] The synthesis of specific inositol-based drugs and biochemical tools necessitates a sophisticated approach to the use of protecting groups to differentiate its six hydroxyl groups.[2][3] This application note provides a detailed guide to the deprotection of 1,2-cyclohexylidene tetra-O-acetyl-myo-inositol, a key intermediate in inositol chemistry. We present two primary orthogonal strategies, detailing the underlying chemical principles, providing step-by-step protocols, and offering insights into reaction optimization and troubleshooting.

Introduction: The Central Role of Protecting Groups in myo-Inositol Chemistry

myo-Inositol is a meso compound with five equatorial and one axial hydroxyl group, a stereochemical arrangement that presents a significant challenge for regioselective modification.[1] To achieve the synthesis of complex derivatives like phosphatidylinositols or inositol phosphates, chemists rely on protecting groups to mask certain hydroxyls while others are manipulated.[4] The 1,2-cyclohexylidene ketal and acetyl esters are among the most common protecting groups employed. The cyclohexylidene group selectively protects the cis-1,2-diol, while the more reactive acetyl groups protect the remaining hydroxyls.[1]

The strategic removal, or deprotection, of these groups is as critical as their installation. The choice of deprotection method dictates the synthetic route, overall yield, and purity of the final product. This guide focuses on the two most logical and orthogonal pathways for the complete deprotection of 1,2-cyclohexylidene tetra-O-acetyl-myo-inositol to yield free myo-inositol.

Core Principles of Deprotection

Understanding the distinct chemical lability of each protecting group is fundamental to designing a successful deprotection strategy. The cyclohexylidene ketal is acid-labile, while the acetyl esters are base-labile. This orthogonality allows for their selective removal.

Cyclohexylidene Ketal Deprotection: Acid-Catalyzed Hydrolysis

Cyclohexylidene ketals are readily cleaved under acidic conditions. The reaction proceeds via an A-1 mechanism, where the rate-determining step is the formation of a resonance-stabilized carboxonium ion intermediate following protonation of one of the ketal oxygens.[5][6]

• Mechanism: The acid catalyst protonates an oxygen atom of the ketal, making it a good leaving group. The resulting oxocarbenium ion is then attacked by water to form a hemiacetal, which subsequently hydrolyzes to release the diol and cyclohexanone.[5]

• Reaction Conditions: Mild conditions, such as 80% aqueous acetic acid, are often sufficient and are preferred to minimize side reactions.[7] For more resistant ketals, stronger acids like trifluoroacetic acid (TFA) or dilute mineral acids (HCl, H₂SO₄) can be employed, but this increases the risk of side reactions, particularly acyl migration.[1][7]

Acetyl Group Deprotection: Base-Catalyzed Transesterification

Acetyl groups are classic examples of base-labile protecting groups. They are most commonly removed under anhydrous basic conditions via transesterification, a process known as Zemplén deacetylation when using sodium methoxide in methanol.[8][9]

• Mechanism: This reaction involves the nucleophilic attack of a methoxide ion on the acetyl carbonyl carbon.[10] This forms a tetrahedral intermediate which then collapses, releasing the more stable inositol alkoxide and forming methyl acetate as a byproduct. The reaction is driven to completion by the use of a large excess of the alcohol solvent (methanol).[10]

• Reaction Conditions: The reaction is typically performed with a catalytic amount of sodium methoxide in dry methanol at room temperature.[8] These conditions are exceptionally mild and highly selective for acetate esters, leaving acid-labile groups like ketals untouched.

Deprotection Strategies and Workflow

Two primary orthogonal strategies can be employed to deprotect 1,2-cyclohexylidene tetra-O-acetyl-myo-inositol. The choice depends on the desired intermediate and potential side reactions to be avoided.

Strategy A involves the initial removal of the four acetyl groups, followed by the hydrolysis of the cyclohexylidene ketal. This pathway is often preferred as it avoids exposing the acetylated intermediate to acidic conditions, which are known to cause acyl migration between adjacent hydroxyl groups in inositols.[1] The intermediate, 1,2-O-cyclohexylidene-myo-inositol, is also a valuable and stable building block for further synthesis.

Strategy B reverses the sequence, starting with the acid-catalyzed removal of the cyclohexylidene ketal, followed by the deacetylation of the resulting tetra-O-acetyl-myo-inositol. While effective, this route carries a higher risk of acyl migration during the first step.

Caption: Orthogonal deprotection workflows for 1,2-cyclohexylidene tetra-O-acetyl-myo-inositol.

Experimental Protocols

Safety Precaution: Always wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves. All procedures should be performed in a well-ventilated fume hood.

Protocol 1: Selective Deacetylation via Zemplén Transesterification

(To prepare 1,2-O-Cyclohexylidene-myo-inositol)

This protocol describes the selective removal of the four acetyl groups while preserving the acid-sensitive cyclohexylidene ketal.

Materials:

• 1,2-Cyclohexylidene tetra-O-acetyl-myo-inositol

• Anhydrous Methanol (MeOH)

• Sodium methoxide (NaOMe), 25 wt. % solution in MeOH or solid

• Dowex® 50WX8 or Amberlite® IR120 (H⁺ form) ion-exchange resin

• Ethyl acetate (EtOAc)

• Hexanes

• Deionized water

• Brine (saturated aq. NaCl)

Equipment:

• Round-bottom flask with magnetic stir bar

• Magnetic stir plate

• Argon or Nitrogen line for inert atmosphere

• TLC plates (silica gel 60 F₂₅₄)

• Rotary evaporator

• Glass funnel and filter paper

Procedure:

• Dissolve 1,2-cyclohexylidene tetra-O-acetyl-myo-inositol (1.0 equiv) in anhydrous methanol (approx. 10-15 mL per mmol of substrate) in a round-bottom flask under an inert atmosphere.

• Cool the solution to 0 °C in an ice bath.

• Add a catalytic amount of sodium methoxide solution (e.g., 0.1 equiv). If using solid NaOMe, pre-dissolve it in a small amount of anhydrous MeOH before adding.

• Remove the ice bath and allow the reaction to stir at room temperature.

• Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) every 30-60 minutes. Use a solvent system like 10:1 Dichloromethane:Methanol. The product, being more polar, will have a lower Rf value than the starting material.

• Once the starting material is consumed (typically 2-4 hours), add the H⁺ form ion-exchange resin to the flask and stir until the pH of the solution becomes neutral (check with pH paper). This step neutralizes the sodium methoxide.[8]

• Filter off the resin through a cotton plug or filter paper, washing the resin thoroughly with methanol.

• Combine the filtrate and washings and concentrate under reduced pressure using a rotary evaporator.

• The resulting crude product can often be purified by recrystallization or by silica gel flash chromatography if necessary.

Protocol 2: Selective Cyclohexylidene Ketal Hydrolysis

(To prepare tetra-O-acetyl-myo-inositol)

This protocol describes the selective removal of the cyclohexylidene ketal under mild acidic conditions, which minimizes the risk of acetyl group hydrolysis.

Materials:

• 1,2-Cyclohexylidene tetra-O-acetyl-myo-inositol

• Glacial Acetic Acid

• Deionized water

• Tetrahydrofuran (THF) (optional, as a co-solvent)

• Sodium bicarbonate (NaHCO₃), saturated aqueous solution

• Ethyl acetate (EtOAc)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Equipment:

• Round-bottom flask with magnetic stir bar

• Magnetic stir plate

• TLC plates

• Rotary evaporator

• Separatory funnel

Procedure:

• Prepare an 80% aqueous acetic acid solution (8:2 v/v, Acetic Acid:Water).

• Dissolve the 1,2-cyclohexylidene tetra-O-acetyl-myo-inositol (1.0 equiv) in the 80% aqueous acetic acid solution (approx. 10 mL per mmol of substrate). If solubility is an issue, a small amount of THF can be added as a co-solvent.[7]

• Stir the solution at room temperature (or gently heat to 40-50 °C to accelerate the reaction).

• Reaction Monitoring: Monitor the reaction progress by TLC (e.g., 1:1 Hexanes:Ethyl Acetate). The product will be more polar than the starting material.

• Once the reaction is complete (typically 4-12 hours), carefully concentrate the mixture under reduced pressure to remove the bulk of the acetic acid and water.

• Work-up: Dissolve the residue in ethyl acetate. Carefully transfer to a separatory funnel and wash with deionized water, followed by saturated aqueous NaHCO₃ solution until effervescence ceases (to neutralize any remaining acetic acid), and finally with brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate in vacuo to yield the crude product.

• Purify the residue by silica gel flash chromatography.

Summary and Comparison of Deprotection Strategies

Strategy	Step 1: Reagents & Conditions	Step 2: Reagents & Conditions	Pros	Cons
A (Deacetylation First)	cat. NaOMe in dry MeOH, 0°C to RT	80% aq. AcOH, RT to 40°C	- Minimizes risk of acyl migration.[1]- Intermediate is a stable, useful synthetic building block.- Zemplén conditions are very mild and high-yielding.	- Two separate reaction setups required.
B (Ketal Hydrolysis First)	80% aq. AcOH, RT to 40°C	cat. NaOMe in dry MeOH, 0°C to RT	- Effective for complete deprotection.	- Risk of acyl migration during the acidic ketal hydrolysis step, potentially leading to a mixture of isomers.[1]- Intermediate may be less stable or harder to purify.
Simultaneous	aq. HCl or H₂SO₄, elevated temp.	N/A	- Single step, potentially faster.	- Harsh conditions.- High risk of side-product formation and charring.- Low yields and difficult purification.

Troubleshooting

Problem	Possible Cause	Solution
Incomplete Ketal Hydrolysis	Reaction time is too short or temperature is too low.	Extend the reaction time and monitor by TLC. If necessary, cautiously increase the temperature to 40-50°C.[7]
Incomplete Deacetylation	Insufficient catalyst or moisture in the reaction.	Use anhydrous methanol. Add a slightly larger catalytic amount of NaOMe. Ensure the starting material is dry.
Acyl Migration (in Strategy B)	Acidic conditions are too harsh or reaction time is too long.	Use the mildest possible conditions (e.g., 80% aq. AcOH at RT). Monitor the reaction closely and stop it as soon as the starting material is consumed.[7]
Low Yield after Work-up	Product is water-soluble and lost during aqueous extraction.	After neutralizing the acid, evaporate all solvents and purify the residue directly by chromatography. For highly polar products, consider back-extracting the aqueous layers multiple times.

References

• BenchChem. (2025). Selective Deprotection of Cyclohexylidene Ketals. Technical Support Center.
• Sureshan, K. M., Shashidhar, M. S., Praveen, T., & Das, T. (2003). Regioselective Protection and Deprotection of Inositol Hydroxyl Groups. Chemical Reviews, 103(11), 4477–4504.
• Gupta, S., et al. (2022). Advancement of the Cleavage Methods of Carbohydrate-derived Isopropylidene and Cyclohexylidene Ketals. Mini-Reviews in Organic Chemistry.
• Bera, S., et al. (2022). Advancement of the Cleavage Methods of Carbohydrate-derived Isopropylidene and Cyclohexylidene Ketals. Bentham Science Publishers.
• Shashidhar, M. S., & Vanka, K. (2014). myo-Inositol 1,3-acetals as early intermediates during the synthesis of cyclitol derivatives. Bioorganic & Medicinal Chemistry Letters, 24(22), 5124-5128.
• Shashidhar, M. S., & Reddy, K. L. (2002). Regioselective protection of myo-inositol orthoesters – recent developments. ARKIVOC, 2002(7), 63-75.
• Markad, D., et al. (2025). Improved Chemistry of myo-Inositol: A New Synthetic Strategy to Protected 1-Keto- and 1,2-Keto-Inososes. European Journal of Organic Chemistry.
• Markad, D., et al. (2025). Synthesis of orthogonally protected derivatives of myo-inositol 5, 7 and 8. ResearchGate.
• Guiso, M., et al. (2022). Zemplén Transesterification: A Name Reaction Having Been Misleading Us for 90 Years. Preprint.
• Sridevi, K., et al. (1996). Experimental and computational (AM1, MNDO, PM3) studies on the hydrolysis rates of ethylene ketals in 1,3-cyclohexanediones. Proceedings of the Indian Academy of Sciences - Chemical Sciences.
• Imamura, A. (2021). De-O-acetylation using sodium methoxide. Glycoscience Protocols (GlycoPODv2).
• Markatou, E., et al. (2015). Remarkably efficient deprotection of cyclic acetals and ketals. Academia.edu.
• Imamura, A. (2021). De-O-acetylation using sodium methoxide. Glycoscience Protocols (GlycoPODv2), NCBI.
• Miller, S. J., & Martin, S. F. (2016). The “Other” Inositols and Their Phosphates: Synthesis, Biology and Medicine (with Recent Advances in myo-Inositol Chemistry). PMC.
• Liu, B., & Thayumanavan, S. (2017). Well-established mechanism of the hydrolysis of acetals and ketals. ResearchGate.
• Pearson Education. Propose a mechanism for the acid-catalyzed hydrolysis of cyclohexanone ethylene acetal.
• Asensio, J. L., et al. (2023). Relative hydrolysis rates of ketals from acyclic vs cyclic ketones. ResearchGate.
• Imamura, A. (2021). Figure 1: [Removal of acetyl groups under Zemplén conditions.]. Glycoscience Protocols (GlycoPODv2), NCBI Bookshelf.
• Asensio, J. L., et al. (2017). Well-established mechanism of the hydrolysis of acetals and ketals. ResearchGate.
• Smith, J. (2022). Transesterification. Master Organic Chemistry.
• Bezzine, S., et al. (2021). Inositols Depletion and Resistance: Principal Mechanisms and Therapeutic Strategies. International Journal of Molecular Sciences.
• Mukherjee, C., et al. (2017). Myo-Inositol and Its Derivatives: Their Emerging Role in the Treatment of Human Diseases. Frontiers in Pharmacology.
• Sigma-Aldrich. (n.d.). 1,2-O-Cyclohexylidene-myo-inositol.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. myo-Inositol 1,3-acetals as early intermediates during the synthesis of cyclitol derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. The “Other” Inositols and Their Phosphates: Synthesis, Biology and Medicine (with Recent Advances in myo-Inositol Chemistry) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Propose a mechanism for the acid-catalyzed hydrolysis of cyclohex... | Study Prep in Pearson+ [pearson.com]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. De-O-acetylation using sodium methoxide - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. Figure 1: [Removal of acetyl groups under Zemplén conditions.]. - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]

Application Note: Regioselective Acetylation of 1,2-O-Cyclohexylidene-myo-inositol

Introduction and Mechanistic Rationale

myo-Inositol is a critical meso-compound whose phosphorylated derivatives serve as ubiquitous secondary messengers in cellular signaling (e.g., the PI3K/Akt pathway). The total synthesis of specific phosphoinositides requires the precise differentiation of its six secondary hydroxyl groups. The initial protection of myo-inositol via ketalization with cyclohexanone yields 1,2-O-cyclohexylidene-myo-inositol, a pivotal intermediate that leaves four hydroxyl groups (C3, C4, C5, and C6) available for further functionalization ()[1].

The Challenge of Regioselectivity Chemically distinguishing these four equatorial hydroxyl groups using standard reagents (such as acetic anhydride and pyridine) is highly inefficient. Chemical acylation lacks spatial discrimination and typically results in exhaustive protection, yielding 1,2-O-cyclohexylidene-3,4,5,6-tetra-O-acetyl-myo-inositol ()[2].

To achieve true regioselectivity, biocatalytic kinetic resolution is the gold standard. Lipases exploit the subtle steric and electronic microenvironments of the inositol ring. Specifically, Lipase CES (derived from Pseudomonas species) selectively targets the C3-hydroxyl group of the D-enantiomer. This enzymatic desymmetrization achieves an exceptional 49% yield—nearly hitting the 50% theoretical maximum for the kinetic resolution of a racemate—alongside a 98% enantiomeric excess (ee) ()[1].

Causality and the Self-Validating System A critical mechanistic constraint in this biocatalytic process is the strict exclusion of water. Trace moisture in the reaction mixture facilitates rapid intramolecular acyl migration among the free hydroxyl groups of the myo-inositol ring ()[1]. Therefore, the protocol described below operates as a self-validating system : the recovery of high enantiomeric excess (>95% ee) and high yield directly confirms the anhydrous integrity of the reaction environment. A drop in ee or the appearance of C4/C5 acetylated byproducts immediately flags moisture contamination.

Quantitative Data: Enzyme Selectivity Profile

The regioselectivity of the acylation is highly dependent on the biological source of the enzyme. The table below summarizes the divergent outcomes when subjecting 1,2-O-cyclohexylidene-myo-inositol to various biocatalysts ()[1].

Biocatalyst / Reagent	Source	Primary Regioselectivity	Yield	Enantiomeric Excess (ee)
Lipase CES	Pseudomonas species	C3-OH	49%	98%
PPL	Porcine Pancreatic Lipase	C5-OH	Variable	High
CCL	Candida cylindracea	C5-OH	Variable	High
Subtilisin	Bacillus subtilis	C5-OH & C6-OH (1:1 ratio)	Variable	Low
Cholesterol Esterase	Bovine Pancreas	C4-OH & C5-OH (1:1 ratio)	Variable	Low
Ac₂O / Pyridine	Chemical Synthesis	Exhaustive (Tetra-acetate)	>84%	N/A (Racemic)

Workflow Visualization

Enzymatic vs. chemical acetylation pathways for 1,2-O-cyclohexylidene-myo-inositol.

Experimental Protocols

Protocol A: Biocatalytic Regioselective Acetylation (C3-OH Specific)

Note: This procedure utilizes vinyl acetate as the acyl donor. The leaving group, vinyl alcohol, rapidly tautomerizes to acetaldehyde, rendering the acylation step irreversible and driving the kinetic resolution forward.

Materials Required:

• Racemic 1,2-O-cyclohexylidene-myo-inositol (10 mmol)

• Lipase CES from Pseudomonas sp. (500 mg)

• Vinyl acetate (30 mmol, acyl donor)

• Anhydrous Tetrahydrofuran (THF) (50 mL)

• 4Å Molecular sieves (2.0 g, freshly flame-dried)

Step-by-Step Procedure:

• Desiccation (Critical Step): In a flame-dried 100 mL round-bottom flask purged with argon, dissolve 10 mmol of racemic 1,2-O-cyclohexylidene-myo-inositol in 50 mL of anhydrous THF. Add 2.0 g of freshly activated 4Å molecular sieves. Stir the suspension for 30 minutes at room temperature to scavenge any trace moisture, thereby preventing downstream acyl migration ()[1].

• Enzyme Initiation: Add 30 mmol of vinyl acetate followed by 500 mg of Lipase CES.

• Incubation: Seal the flask and stir the suspension gently (approx. 150 rpm to avoid mechanical degradation of the enzyme) at 30°C.

• Reaction Monitoring: Monitor the reaction via TLC (Eluent: Ethyl Acetate/Hexane 7:3). The reaction should be halted when conversion reaches exactly 50% (typically between 24 to 48 hours) to ensure maximum enantiomeric excess of the D-isomer.

• Termination & Filtration: Filter the reaction mixture through a pad of Celite to remove the immobilized enzyme and molecular sieves. Wash the filter cake with 20 mL of cold ethyl acetate. (The recovered Lipase CES can be washed with cold acetone, dried under vacuum, and recycled for future batches).

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude residue via flash column chromatography on silica gel to separate the target D-1,2-O-cyclohexylidene-3-O-acetyl-myo-inositol from the unreacted L-enantiomer.

Protocol B: Exhaustive Chemical Acetylation (Control Workflow)

Use this protocol when total protection of the remaining equatorial hydroxyls is required.

Step-by-Step Procedure:

• Preparation: Dissolve 1 mmol of 1,2-O-cyclohexylidene-myo-inositol in 5 mL of anhydrous pyridine in a dry flask under argon.

• Acylation: Cool the flask to 0°C in an ice bath. Slowly add 5 mmol of acetic anhydride dropwise, followed by a catalytic amount (0.1 mmol) of 4-Dimethylaminopyridine (DMAP).

• Incubation: Remove the ice bath and allow the reaction to stir at room temperature for 12 hours ()[2].

• Quenching & Extraction: Quench the reaction by pouring the mixture into 20 mL of ice water. Extract the aqueous layer with dichloromethane (3 × 15 mL).

• Washing: Wash the combined organic layers sequentially with 1N HCl (to remove pyridine), saturated NaHCO₃, and brine.

• Isolation: Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Crystallize the residue to yield 1,2-O-cyclohexylidene-3,4,5,6-tetra-O-acetyl-myo-inositol.

References

• Regioselective Protection and Deprotection of Inositol Hydroxyl Groups Source: Chemical Reviews (2003, 103, 11, 4477–4504) URL:[Link]

• Inositol Derivatives. IV. Synthesis of Anhydro Derivatives of 1, 2-O-Cyclohexylidene-myo-inositol Source: Bulletin of the Chemical Society of Japan (1972, 45, 12, 3660–3667) URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. academic.oup.com [academic.oup.com]

Application Note: The Role of 1,2-Cyclohexylidene Tetra-O-acetyl-myo-inositol in Asymmetric Synthesis

Executive Summary

myo-Inositol is a ubiquitous carbocyclic sugar that acts as the foundational structural scaffold for numerous biological signaling molecules, including phosphoinositides and inositol phosphates[1]. However, its direct use in asymmetric synthesis presents a significant challenge due to its meso-configuration (possessing a plane of symmetry through the C2 and C5 atoms). To overcome this symmetry, 1,2-O-cyclohexylidene-myo-inositol tetraacetate (CAS: 39110-61-7) has emerged as a highly versatile, orthogonally protected intermediate[2]. This application note details the mechanistic causality behind its design, provides self-validating protocols for its synthesis and enzymatic desymmetrization, and explores its downstream applications in drug development.

Mechanistic Causality: The Logic of Orthogonal Protection

The design of 1,2-cyclohexylidene tetra-O-acetyl-myo-inositol is not arbitrary; every protecting group serves a precise chemical and stereochemical purpose[3].

• Symmetry Breaking via Ketalization: The reaction of myo-inositol with cyclohexanone under acidic conditions thermodynamically favors the formation of the 1,2-O-cyclohexylidene ketal. This step is critical because it differentiates the enantiotopic halves of the molecule, transforming a meso compound into a racemate. The cyclohexylidene group specifically locks the cis-1,2-diol in a rigid conformation.

• Tetra-acetylation for Orthogonality: Acetylating the remaining equatorial hydroxyls (C3, C4, C5, and C6) provides orthogonal protection. Chemically, ester groups can be cleaved under mild basic conditions without disrupting the acid-sensitive cyclohexylidene ketal.

• Enzymatic Recognition: For asymmetric synthesis, the racemic mixture must be resolved. The bulky tetraacetate provides the necessary steric bulk and lipophilicity for recognition by chiral lipases during kinetic resolution. The enzyme's chiral active site (typically a Ser-His-Asp catalytic triad) selectively accommodates only one enantiomer, hydrolyzing a specific acetyl group while leaving the other enantiomer untouched.

Experimental Protocols

Protocol A: Synthesis of Racemic 1,2-O-Cyclohexylidene-3,4,5,6-tetra-O-acetyl-myo-inositol

This protocol establishes the fully protected racemic intermediate from raw myo-inositol.

Reagents: myo-Inositol, cyclohexanone, p-toluenesulfonic acid (p-TsOH), N,N-dimethylformamide (DMF), pyridine, acetic anhydride (Ac₂O), 4-dimethylaminopyridine (DMAP).

• Ketalization: Suspend myo-inositol (1.0 eq) in anhydrous DMF. Add cyclohexanone (5.0 eq) and a catalytic amount of p-TsOH (0.1 eq).

• Heating & Water Removal: Heat the mixture to 100°C under a Dean-Stark trap to continuously remove water, driving the equilibrium toward the ketal.

• Validation Check 1: Monitor via TLC (EtOAc/Hexane 1:1). The reaction is complete when the highly polar myo-inositol baseline spot disappears, replaced by a new spot (Rf ~0.4).

• Acetylation: Isolate the crude 1,2-O-cyclohexylidene-myo-inositol and dissolve it in anhydrous pyridine. Add Ac₂O (6.0 eq) and DMAP (0.05 eq) at 0°C, then warm to room temperature for 12 hours.

• Workup: Quench the reaction by pouring it into ice water. Extract with ethyl acetate (3x), wash the organic layer with 1M HCl, saturated NaHCO₃, and brine. Dry over Na₂SO₄ and concentrate in vacuo.

• Validation Check 2: Analyze the purified white crystalline product via ¹H NMR. The spectrum must show four distinct singlet peaks between δ 1.9–2.2 ppm, corresponding to the four acetyl methyl groups, confirming complete tetra-acetylation.

Protocol B: Enzymatic Kinetic Resolution (Desymmetrization)

This self-validating protocol utilizes biocatalysis to resolve the racemate into enantiopure building blocks.

• System Setup: Dissolve the racemic 1,2-cyclohexylidene tetra-O-acetyl-myo-inositol in a biphasic mixture of 0.1 M phosphate buffer (pH 7.0) and methyl tert-butyl ether (MTBE) (1:1 v/v).

• Biocatalyst Addition: Add Lipase PS (Pseudomonas cepacia) (10% w/w relative to the substrate).

• Incubation: Incubate the mixture at 37°C with orbital shaking (200 rpm). The enzyme will selectively hydrolyze the acetyl group at the C3 position of the D-enantiomer.

• Validation & Quality Control: Monitor the reaction strictly via chiral HPLC. The protocol is self-validating: the reaction will naturally plateau at exactly 50% conversion. At this point, the D-enantiomer has been converted to a triacetate, while the L-enantiomer remains a tetraacetate.

• Separation: Filter off the immobilized enzyme. Separate the highly lipophilic L-tetraacetate from the more polar D-triacetate using silica gel flash chromatography.

Quantitative Data Summaries

Table 1: Physicochemical Properties of the Intermediate

Property	Value / Description
CAS Number	39110-61-7[2]
Molecular Formula	C₂₀H₂₈O₁₀
Molecular Weight	428.43 g/mol
Appearance	White to off-white crystalline powder

| Solubility | Soluble in chloroform, dichloromethane, and ethyl acetate; insoluble in water. |

Table 2: Optimization of Enzymatic Resolution Efficiency

Biocatalyst	Solvent System	Temp (°C)	Conversion (%)	Enantiomeric Excess (ee %)
Lipase PS (P. cepacia)	MTBE / Buffer (pH 7)	37	49.5%	>99%
Novozym 435	Toluene / Buffer (pH 7)	30	45.0%	92%

| Lipozyme TL-IM | Hexane / Buffer (pH 7) | 35 | 30.0% | 85% |

Downstream Applications in Drug Development

The enantiopure derivatives obtained from the desymmetrization of 1,2-cyclohexylidene tetra-O-acetyl-myo-inositol are critical for synthesizing complex therapeutics[3]:

• Inhibitors of Cerebroside Metabolism: The resolved intermediate is a direct precursor to Conduritol B epoxide , a potent, irreversible inhibitor of β-glucosidase used extensively in metabolic disorder research[2].

• Phosphoinositide Signaling Probes: The orthogonally protected inositol allows for regioselective phosphorylation. Deprotection of specific acetyl groups enables the asymmetric synthesis of D-myo-inositol 1,4,5-trisphosphate (IP3), a secondary messenger responsible for intracellular calcium mobilization[4].

Visualizations

Logical workflow for the desymmetrization and application of myo-inositol derivatives.

IP3 signaling pathway demonstrating the biological role of synthesized inositol derivatives.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. myo inositol suppliers USA [americanchemicalsuppliers.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

The Strategic Application of Protected myo-Inositols in Drug Discovery: A Guide to 1,2-Cyclohexylidene-based Synthetic Intermediates

Introduction: myo-Inositol, a Cornerstone of Cellular Signaling and a Target for Therapeutic Intervention

myo-Inositol, a carbocyclic sugar, is a fundamental component of eukaryotic cell membranes and a precursor to a vast array of signaling molecules.[1] Its phosphorylated derivatives, such as inositol phosphates and phosphoinositides, are integral second messengers in a multitude of cellular processes, including signal transduction, metabolic regulation, and the modulation of ion channel permeability.[2][3] The critical roles of these molecules in health and disease have established them as significant targets for drug discovery. Dysregulation of inositol-mediated signaling pathways is implicated in a range of pathologies, including cancer, diabetes, and neurological disorders.[2]

The therapeutic potential of modulating these pathways has driven the demand for synthetic access to complex inositol derivatives. However, the stereochemically rich and polyhydroxylated nature of myo-inositol presents a significant challenge to the synthetic chemist. The selective functionalization of its six hydroxyl groups requires a sophisticated strategy of protection and deprotection. This guide focuses on the application of a key intermediate, 1,2-cyclohexylidene tetra-O-acetyl-myo-inositol, and its close, more extensively utilized relative, 1,2:5,6-di-O-cyclohexylidene-myo-inositol, as versatile platforms for the synthesis of novel drug candidates. We will delve into the rationale behind these protection strategies and provide detailed protocols for their application in a drug discovery context.

The Synthetic Utility of Cyclohexylidene and Acetyl Protecting Groups in myo-Inositol Chemistry

The strategic use of protecting groups is paramount in the chemical synthesis of complex inositol derivatives. The choice of protecting group dictates which hydroxyl groups are available for reaction, thereby controlling the regioselectivity of subsequent transformations.

Cyclohexylidene Ketals: Cyclohexylidene groups are frequently employed to protect vicinal cis-diols on the myo-inositol ring. The formation of a 1,2-cyclohexylidene ketal, for instance, shields the C-1 and C-2 hydroxyls, allowing for selective manipulation of the remaining hydroxyls.[4] The di-protected variant, 1,2:5,6-di-O-cyclohexylidene-myo-inositol, is a particularly valuable intermediate as it leaves the C-3 and C-4 hydroxyl groups free for further modification, which is crucial for the synthesis of various phosphatidylinositols.[5][6]

Acetyl Esters: Acetyl groups are commonly used to protect the remaining hydroxyl groups. They are stable under a range of reaction conditions but can be selectively removed, often under mild basic or acidic conditions, or enzymatically.[7][8] The compound 1,2-cyclohexylidene tetra-O-acetyl-myo-inositol represents a fully protected inositol derivative where the cyclohexylidene group protects the 1,2-diol, and acetyl groups protect the 3, 4, 5, and 6-hydroxyls. This fully protected form can be a useful intermediate for purification and as a starting point for global deacetylation to reveal multiple hydroxyl groups simultaneously or for selective deacetylation protocols.

The combination of these protecting groups provides a robust strategy for the stepwise and regioselective synthesis of complex inositol-containing molecules.

Core Applications in Drug Discovery

The primary application of 1,2-cyclohexylidene-protected myo-inositol derivatives in drug discovery is as a foundational building block for the synthesis of:

• Phosphoinositide Analogues: These synthetic analogues are instrumental in studying the enzymes of the phosphoinositide signaling pathway, such as PI3-kinases and phospholipases.[9] By creating modified phosphoinositides, researchers can develop potent and selective inhibitors of these enzymes, which are key targets in oncology and inflammatory diseases.

• Inositol Phosphate Analogues: The synthesis of various inositol phosphates allows for the investigation of their downstream signaling roles. These analogues can act as probes to elucidate complex signaling cascades or as competitive inhibitors of natural inositol phosphate binding proteins.

• Glycosylphosphatidylinositol (GPI) Anchor Analogues: GPI anchors are complex glycolipids that tether proteins to the cell surface. Aberrant GPI anchor biosynthesis is implicated in certain parasitic diseases. Protected inositols are key precursors for the synthesis of GPI anchor analogues to study these pathways and develop novel anti-parasitic agents.[10]

Experimental Protocols

The following protocols provide detailed methodologies for the synthesis and application of cyclohexylidene-protected myo-inositol intermediates.

Protocol 1: Synthesis of 1,2:5,6-di-O-cyclohexylidene-DL-myo-inositol

This protocol describes the acid-catalyzed protection of myo-inositol to form the di-cyclohexylidene ketal, a key intermediate for further functionalization.[11]

Materials:

• myo-Inositol

• 1-Ethoxycyclohexene (or Cyclohexanone and a dehydrating agent)

• p-Toluenesulfonic acid (p-TsOH) monohydrate

• Anhydrous Dimethylformamide (DMF)

• Ethyl acetate

• Hexane

• Methanol

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous sodium sulfate or magnesium sulfate

Equipment:

• Round-bottom flask with reflux condenser

• Magnetic stirrer with heating plate

• Rotary evaporator

• Apparatus for column chromatography (silica gel)

Procedure:

• To a solution of myo-inositol in anhydrous DMF, add 1-ethoxycyclohexene and a catalytic amount of p-toluenesulfonic acid.

• Heat the reaction mixture with stirring. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and quench with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with water and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by silica gel column chromatography to separate the different isomers.[11]

Troubleshooting:

• Low Yield: Ensure anhydrous conditions as water can hydrolyze the ketal. Optimize the catalyst concentration and reaction time.[11]

• Mixture of Regioisomers: The direct ketalization can lead to a mixture of isomers. Purification by column chromatography is crucial to isolate the desired 1,2:5,6-di-O-cyclohexylidene isomer.[11]

Caption: Synthesis of 1,2:5,6-di-O-cyclohexylidene-DL-myo-inositol.

Protocol 2: Selective Deacetylation of a Tetra-O-acetylated myo-Inositol Derivative

This protocol provides a general method for the selective removal of acetyl protecting groups, which can be adapted for 1,2-cyclohexylidene tetra-O-acetyl-myo-inositol to unmask specific hydroxyl groups for further reaction. The choice of conditions (e.g., enzymatic or chemical) will determine the regioselectivity of the deacetylation.[8]

Materials:

• Acetylated myo-inositol derivative (e.g., 1,2-cyclohexylidene tetra-O-acetyl-myo-inositol)

• Anhydrous methanol

• Sodium methoxide (catalytic amount)

• Dowex-50 (H+ form) resin

• Solvents for workup and chromatography

Equipment:

• Round-bottom flask

• Magnetic stirrer

• TLC plates

Procedure:

• Dissolve the acetylated myo-inositol derivative in anhydrous methanol.

• Cool the solution to 0°C.

• Add a catalytic amount of sodium methoxide.

• Monitor the reaction closely by TLC to follow the disappearance of the starting material and the appearance of less polar products. The reaction can be stopped at the desired point to achieve selective deacetylation.

• Once the desired level of deacetylation is achieved, neutralize the reaction by adding Dowex-50 (H+ form) resin until the pH is neutral.

• Filter the resin and wash with methanol.

• Concentrate the filtrate under reduced pressure.

• Purify the resulting product by column chromatography to isolate the desired partially deacetylated inositol derivative.

Causality Behind Experimental Choices:

• The use of a catalytic amount of sodium methoxide at low temperature allows for a controlled deacetylation process. By carefully monitoring the reaction time, it is possible to achieve selective removal of the more reactive acetyl groups.

• Neutralization with an ion-exchange resin is a mild method to stop the reaction without introducing aqueous workup conditions that might be detrimental to other protecting groups.

Caption: Selective deacetylation of a protected myo-inositol.

Quantitative Data Summary

The following table summarizes key quantitative data for the starting material and a key intermediate.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)
myo-Inositol	C₆H₁₂O₆	180.16	225-227
1,2:5,6-di-O-cyclohexylidene-DL-myo-inositol	C₁₈H₂₈O₆	340.41	154-156[5]

Conclusion and Future Perspectives

The strategic use of protected myo-inositol intermediates, such as 1,2-cyclohexylidene tetra-O-acetyl-myo-inositol and 1,2:5,6-di-O-cyclohexylidene-myo-inositol, is indispensable for the modern drug discovery process. These versatile building blocks provide a gateway to a vast chemical space of biologically active molecules. The ability to selectively functionalize the myo-inositol scaffold allows for the systematic exploration of structure-activity relationships and the rational design of potent and selective modulators of inositol-dependent signaling pathways.

Future research in this area will likely focus on the development of even more efficient and stereoselective methods for the synthesis of complex inositol derivatives. The discovery of novel protecting group strategies and catalytic methods will undoubtedly accelerate the pace of drug discovery in this exciting and therapeutically relevant field.

References

• Shashidhar, M. S., et al. (1994). Synthesis and applications of phosphatidylinositols and their analogues. Proceedings of the Indian Academy of Sciences - Chemical Sciences, 106(6), 1231-1244.
• McDonnell, D. P., et al. (1988). Synthesis of optically active derivatives of myo-inositol. Journal of the Chemical Society, Perkin Transactions 1, 1988, 1251-1257.
• Chakrabarti, S., & Majumder, A. L. (2021). Myo-Inositol and Its Derivatives: Their Emerging Role in the Treatment of Human Diseases. Journal of Biosciences, 46(1), 29.
• Prestwich, G. D., et al. (2009). Synthesis and biological evaluation of phosphatidylinositol phosphate affinity probes. Organic & Biomolecular Chemistry, 7(23), 4959-4977.
• Akiyama, T., et al. (1991). A Chiral Synthesis of d-myo-Inositol 1-Phosphate Starting from l-Quebrachitol. Bulletin of the Chemical Society of Japan, 64(7), 2266-2271.
• Falck, J. R., et al. (2009). General structure of phosphatidylinositol phosphates.
• BenchChem. (2025).
• Inoue, T., et al. (1989). Synthesis of myo-inositol derivatives required for the total synthesis of surugatoxin, prosurugatoxin, and neosurugatoxin. Chemical & Pharmaceutical Bulletin, 37(3), 791-793.
• Chakrabarti, S., & Majumder, A. L. (2021). Myo-Inositol and Its Derivatives: Their Emerging Role in the Treatment of Human Diseases. Journal of Biosciences, 46(1), 29.
• Stadelmaier, A., & Schmidt, R. R. (2003). Synthesis of phosphatidylinositol mannosides (PIMs).
• Miller, B., & Potter, B. V. L. (2016). The “Other” Inositols and Their Phosphates: Synthesis, Biology and Medicine (with Recent Advances in myo-Inositol Chemistry). Chemical Society Reviews, 45(24), 6654-6674.
• Chen, C. S., et al. (1996). Synthesis of the D-3 Series of Phosphatidylinositol Phosphates. The Journal of Organic Chemistry, 61(18), 6346-6355.
• BenchChem. (2025). Application Notes and Protocols: Regioselective Reactions of 1,2:5,6-Di-o-cyclohexylidene-myo-inositol. BenchChem.
• Shashidhar, M. S., & Reddy, M. S. (2003). Regioselective Protection and Deprotection of Inositol Hydroxyl Groups. Chemical Reviews, 103(11), 4477-4504.
• Cipolla, L., et al. (2018). Improved Chemistry of myo-Inositol: A New Synthetic Strategy to Protected 1-Keto- and 1,2-Keto-Inososes. ChemistryOpen, 7(5), 384-391.
• Taylor, C. M., et al. (2006). Improved synthesis of dicyclohexylidene protected quebrachitol and its use in the synthesis of L-chiro-inositol derivatives.
• BenchChem. (2025). Technical Support Center: Synthesis of 1,2:5,6-Di-o-cyclohexylidene-myo-inositol. BenchChem.
• Shashidhar, M. S. (2002). Regioselective protection of myo-inositol orthoesters – recent developments. ARKIVOC, 2002(7), 63-75.
• Mohammadi, M., et al. (2020). Selective Anomeric Deacetylation of Per-Acetylated Carbohydrates Using (i-Pr)3Sn(OEt) and Synthesis of New Derivatives. Journal of Molecular Biology Research, 10(1), 168.
• Bruzik, K. S., & Tsai, M. D. (1992). Efficient and systematic syntheses of enantiomerically pure and regiospecifically protected myo-inositols. Journal of the American Chemical Society, 114(16), 6361-6374.
• Gilbert, I. H., Holmes, A. B., & Young, R. C. (1990). Synthesis of protected myo-inositols. Tetrahedron Letters, 31(2), 281-284.
• Laganà, A. S., et al. (2024). Myo-Inositol and Its Derivatives: Their Roles in the Challenges of Infertility. Molecules, 29(23), 5138.
• Monastra, G., et al. (2024). Myo-Inositol and Its Derivatives: Their Roles in the Challenges of Infertility. EGOI-PCOS.
• Martin, S. F., & Wagman, A. S. (1995). Synthesis of (±)-trans-cyclohexa-3,5-diene-1,2-diol derivatives from myo-inositol. Tetrahedron, 51(45), 12221-12230.
• Ozaki, S., & Watanabe, Y. (1988).
• D'Alonzo, D., et al. (2022).
• Wang, Y., et al. (2024). Regioselective Deacetylation in Nucleosides and Derivatives. Chemistry – A European Journal, 30(41), e202400360.

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Preparation of myo-Inositol Building Blocks for Click Chemistry: An In-Depth Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Versatility of myo-Inositol and the Power of Click Chemistry

myo-Inositol, a carbocyclic polyol, is a cornerstone of cellular signaling, playing a pivotal role in a multitude of physiological processes.[1] Its phosphorylated derivatives, known as inositol phosphates and phosphoinositides, act as critical second messengers in pathways that govern cell growth, differentiation, and apoptosis.[2] The ability to selectively modify and label myo-inositol and its derivatives is paramount for elucidating their complex biological roles and for the development of novel therapeutic agents.

Click chemistry, a suite of powerful and versatile chemical reactions, offers an elegant solution for the precise and efficient labeling of biomolecules.[3] Its bioorthogonal nature, meaning the reactions can proceed in complex biological environments without interfering with native biochemical processes, makes it an ideal tool for studying molecules like myo-inositol in their physiological context.[4][5] This guide provides a comprehensive overview of the synthetic strategies and detailed protocols for preparing azide- and alkyne-functionalized myo-inositol building blocks, ready for conjugation via click chemistry.

Strategic Functionalization: Choosing the Right Position on the myo-Inositol Scaffold

The myo-inositol ring possesses six hydroxyl groups with differing reactivities, presenting a synthetic challenge for regioselective modification.[6] The five equatorial hydroxyl groups and one axial hydroxyl group (at the C2 position) exhibit distinct steric and electronic properties that can be exploited for selective functionalization.[7]

A common strategy for creating clickable myo-inositol probes is to introduce the azide or alkyne handle at a position that is not typically involved in the biological signaling cascade. This minimizes perturbation of the molecule's natural function. The 2-position is often chosen for this reason, as the 1, 3, 4, and 5 positions are key sites of phosphorylation in the phosphoinositide pathway.[8]

The general trend of reactivity for the hydroxyl groups in myo-inositol towards alkylation and acylation is C-1 (C-3) > C-4 (C-6) > C-5 > C-2.[6] This inherent reactivity profile guides the selection of appropriate protecting group strategies to achieve the desired regioselectivity.

Synthesis of Azide-Functionalized myo-Inositol Building Blocks

The introduction of an azide moiety onto the myo-inositol ring is a key step in preparing building blocks for click chemistry. The following protocols detail a proven synthetic route to a 2-O-azidopropyl myo-inositol derivative, a versatile precursor for both Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) and Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC).

Workflow for the Synthesis of 2-O-(3-azidopropyl)-myo-inositol

Caption: Synthetic workflow for the preparation of 2-O-(3-azidopropyl)-myo-inositol.

Experimental Protocols

Protocol 1: Synthesis of 2-O-(3-azidopropyl)-4,6-di-O-benzyl-1,3,5-methylidyne-myo-inositol (4) [8]

This protocol describes the introduction of the azidopropyl group onto the selectively protected myo-inositol core.

• Materials:

  • 1,3,5-Orthoformate-4,6-di-O-benzyl-myo-inositol (Intermediate 3)

  • 3-azido-1-propanol

  • 2,6-lutidine

  • Triflic anhydride (Tf₂O)

  • Dichloromethane (CH₂Cl₂)

  • Water (H₂O)

  • Sodium sulfate (Na₂SO₄)

• Procedure:

  • To a solution of 3-azido-1-propanol (6.42 mmol) and 2,6-lutidine (4.21 mmol) in dichloromethane (10 mL) at -78 °C, add triflic anhydride (4.21 mmol).

  • Stir the reaction at this temperature for 1 hour.

  • Quench the reaction with H₂O (10 mL) and extract with dichloromethane (3 x 5 mL).

  • Collect the organic layers and dry over Na₂SO₄.

  • Remove the solvent under reduced pressure to obtain the crude azidopropyl triflate.

  • To a solution of the orthoformate-protected dibenzylated inositol (Intermediate 3, prepared as described in Ricks et al., 2019) in CH₂Cl₂ add the crude azidopropyl triflate and proton sponge.

  • Stir the reaction at room temperature until completion (monitored by TLC).

  • Purify the crude product by flash chromatography to afford compound 4 .

Protocol 2: Deprotection to Yield 2-O-(3-azidopropyl)-myo-inositol (1a) [8][9]

This two-step deprotection protocol first removes the orthoformate group, followed by the benzyl ethers.

• Materials:

  • 2-O-(3-azidopropyl)-4,6-di-O-benzyl-1,3,5-methylidyne-myo-inositol (4)

  • para-Toluene sulfonic acid (p-TsOH)

  • Methanol (MeOH)

  • Palladium on carbon (10% Pd/C)

  • Hydrogen gas (H₂)

• Procedure:

  • Orthoformate Deprotection: Combine compound 4 (0.77 mmol) and p-TsOH (0.72 mmol) in methanol (2 mL) in a round-bottomed flask and stir at room temperature for 24 hours.

  • Remove all volatiles under reduced pressure.

  • Purify the crude mixture by flash chromatography (50% EtOAc/hexanes) to afford 2-O-(3-azidopropyl)-4,6-di-O-benzyl-myo-inositol (5 ).[10]

  • Benzyl Deprotection: Dissolve compound 5 in methanol and add a catalytic amount of 10% Pd/C.

  • Stir the reaction mixture under an atmosphere of hydrogen gas until complete deprotection (monitored by TLC).

  • Filter the reaction mixture through Celite to remove the catalyst and concentrate the filtrate under reduced pressure to yield the final product, 2-O-(3-azidopropyl)-myo-inositol (1a ).

Compound	Starting Material	Reagents	Yield	Reference
4	Intermediate 3	3-azidopropyl triflate, proton sponge	58%	[9]
5	4	p-TsOH, MeOH	73%	[10]
1a	5	H₂, Pd/C, MeOH	Quantitative	[9]

Synthesis of Alkyne-Functionalized myo-Inositol Building Blocks

The synthesis of alkyne-functionalized myo-inositol is typically achieved via a Williamson ether synthesis, where a deprotonated hydroxyl group of a protected myo-inositol derivative reacts with an alkyl halide bearing a terminal alkyne, such as propargyl bromide.[2][11] The choice of protecting groups is crucial to ensure that only the desired hydroxyl group is alkylated.

Workflow for the Synthesis of a Propargylated myo-Inositol Derivative

Caption: General workflow for the synthesis of a propargylated myo-inositol derivative via Williamson ether synthesis.

Experimental Protocol

Protocol 3: Synthesis of a 3-O-Propargyl-myo-Inositol Derivative

This protocol is adapted from a similar alkylation of a protected myo-inositol derivative.[10]

• Materials:

  • DL-2,6-di-O-benzyl-1-O-(p-methoxybenzyl)-4,5-isopropylidene-myo-inositol (16)

  • Sodium hydride (NaH)

  • Propargyl bromide

  • Anhydrous N,N-Dimethylformamide (DMF)

• Procedure:

  • Dissolve the protected myo-inositol derivative 16 (1 equivalent) in anhydrous DMF.

  • Cool the solution to 0 °C and add sodium hydride (1.1 equivalents) portion-wise.

  • Stir the mixture at 0 °C for 30 minutes.

  • Add propargyl bromide (1.2 equivalents) dropwise to the suspension.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours.

  • Carefully quench the reaction with water and extract with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Purify the crude product by flash chromatography to obtain the 3-O-propargyl derivative.

  • Subsequent deprotection steps (removal of isopropylidene, p-methoxybenzyl, and benzyl groups) would be required to obtain the final propargylated myo-inositol.

Application of Clickable myo-Inositol Building Blocks

Once synthesized, these azide- and alkyne-functionalized myo-inositol building blocks are ready for a wide range of click chemistry applications, including the labeling of biomolecules, the synthesis of probes for imaging, and the development of targeted drug delivery systems.

Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

CuAAC is a highly efficient and regioselective reaction that forms a stable 1,4-disubstituted triazole linkage. It is widely used for in vitro applications.

Protocol 4: General Procedure for CuAAC Labeling

• Materials:

  • Azide-functionalized myo-inositol

  • Alkyne-functionalized molecule (e.g., a fluorescent dye)

  • Copper(II) sulfate (CuSO₄)

  • Sodium ascorbate

  • Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or Tris(benzyltriazolylmethyl)amine (TBTA) as a ligand

  • Aqueous buffer (e.g., PBS, pH 7.4)

• Procedure:

  • Prepare a stock solution of the azide-functionalized myo-inositol and the alkyne-functionalized molecule in a suitable solvent (e.g., DMSO).

  • In a microcentrifuge tube, combine the azide and alkyne in the desired molar ratio in the aqueous buffer.

  • Add a freshly prepared solution of sodium ascorbate.

  • Add a premixed solution of CuSO₄ and the ligand (e.g., THPTA).

  • Allow the reaction to proceed at room temperature for 1-4 hours.

  • The resulting triazole conjugate can be purified by HPLC or other suitable chromatographic methods.

Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

SPAAC is a copper-free click reaction that is ideal for applications in living systems due to the absence of a cytotoxic metal catalyst. This reaction utilizes a strained cyclooctyne, such as dibenzocyclooctyne (DBCO), which reacts rapidly with azides.[12][13]

Protocol 5: SPAAC Labeling of an Azido-myo-Inositol with a DBCO-Fluorophore [5]

This protocol describes the labeling of an azide-functionalized myo-inositol with a commercially available DBCO-conjugated fluorescent dye for imaging applications.

• Materials:

  • Azide-functionalized myo-inositol

  • DBCO-functionalized fluorophore (e.g., DBCO-AF647)

  • Phosphate-buffered saline (PBS), pH 7.4

• Procedure:

  • Dissolve the azide-functionalized myo-inositol in PBS to the desired concentration.

  • Add the DBCO-functionalized fluorophore (typically in a 1.5 to 3-fold molar excess).

  • Incubate the reaction mixture at room temperature for 2-12 hours, or overnight at 4 °C, protected from light.

  • Monitor the reaction progress by LC-MS or fluorescence spectroscopy.

  • The resulting fluorescently labeled myo-inositol can be used directly for imaging experiments or purified by HPLC.

Workflow for Click Chemistry Labeling

Caption: Comparison of CuAAC and SPAAC for labeling azido-myo-inositol.

Conclusion

The strategic combination of regioselective myo-inositol chemistry and the efficiency of click reactions provides a powerful platform for the development of sophisticated molecular tools. The azide- and alkyne-functionalized building blocks described in this guide serve as versatile intermediates for a wide array of applications in chemical biology and drug discovery. By following the detailed protocols and understanding the underlying chemical principles, researchers can effectively synthesize and utilize these valuable compounds to further our understanding of inositol-mediated cellular processes and to design novel therapeutic interventions.

References

• Shashidhar, M. S., et al. (2003). Regioselective Protection and Deprotection of Inositol Hydroxyl Groups. Chemical Reviews, 103(11), 4409-4444. [Link]

• Best, M. D. (2019). Design and Synthesis of Analogs of myo-Inositol, Serine, and Cysteine to Enable Chemical Biology Studies. University of Tennessee. [Link]

• Shashidhar, M. S., et al. (2009).

• Hodges, H. L., et al. (2023). Azido inositol probes enable metabolic labeling of inositol-containing glycans and reveal an inositol importer in mycobacteria. ACS Chemical Biology, 18(3), 568-578. [Link]

• Interchim. (n.d.). DBCO reagents for « Click Chemistry ». [Link]

• Holland, A. M., et al. (2021). SPAAC iClick: Progress Towards a Bioorthogonal Reaction Incorporating Metal Ions. Chemical Science, 12(34), 11466-11476. [Link]

• Ricks, T. J., et al. (2019). Labeling of Phosphatidylinositol Lipid Products in Cells via Metabolic Engineering using a Clickable myo-Inositol Probe. ChemBioChem, 20(2), 190-194. [Link]

• Bertozzi, C. R., et al. (2022). Experimental and theoretical elucidation of SPAAC kinetics for strained alkyne-containing cycloparaphenylenes. Chemical Science, 13(46), 13838-13845.

• Hodges, H. L., et al. (2023). Azido Inositol Probes Enable Metabolic Labeling of Inositol-Containing Glycans and Reveal an Inositol Importer in Mycobacteria. ACS Chemical Biology. [Link]

• Anastasi, F., et al. (2020). Improved Chemistry of myo-Inositol: A New Synthetic Strategy to Protected 1-Keto- and 1,2-Keto-Inososes. European Journal of Organic Chemistry, 2020(11), 1646-1655. [Link]

• Shashidhar, M. S. (2020). Potential of myo-inositol as a starting material for natural product synthesis. Journal of the Indian Chemical Society, 97(2), 177-188.

• Ashenhurst, J. (2023). The Williamson Ether Synthesis. Master Organic Chemistry. [Link]

• Liu, C., & Potter, B. V. L. (1997). Synthesis of 3-Position-Modified Analogues of myo-Inositol 1,4,5-Trisphosphate, Tools for Investigation of the Polyphosphoinositide Pathway of Cellular Signaling. Journal of Organic Chemistry, 62(23), 7746-7753. [Link]

• Megazyme. (n.d.). myo-INOSITOL - ASSAY PROCEDURE. [Link]

• Shears, S. B. (1988). Synthesis of myo-inositol 1,3,4,5,6-pentakisphosphate from inositol phosphates generated by receptor activation. Biochemical Journal, 254(1), 333-336. [Link]

• Shears, S. B. (1988). Synthesis of myo-inositol 1,3,4,5,6-pentakisphosphate from inositol phosphates generated by receptor activation. Biochemical Journal, 254(1), 333-336. [Link]

• Ricks, T. J., et al. (2019). Synthesis of 2‐azidopropyl myo‐inositol ether probes 1 a and 1 b. ResearchGate. [Link]

• Shashidhar, M. S. (2020). Potential of myo-inositol as a starting material for natural product synthesis. Journal of the Indian Chemical Society, 97(2), 177-188.
• Ozaki, S., et al. (1988). Process for the preparation of myoinositol derivatives.

• D'Alonzo, D., et al. (2022). 2‐O‐Acetyl‐3,4,5,6‐tetra‐O‐benzyl‐d‐myo‐inosityl diphenylphosphate. Journal of Carbohydrate Chemistry, 41(4-6), 285-297. [Link]

• Chida, N., et al. (1997). Practical synthesis of all inositol stereoisomers from myo-inositol. Journal of the Chemical Society, Perkin Transactions 1, (13), 1847-1855.
• Ajinomoto Co., Inc. (2018). Method for producing myo-inositol and myo-inositol derivative.
• Bizzarri, M., et al. (2021). Myo-Inositol and Its Derivatives: Their Emerging Role in the Treatment of Human Diseases. Frontiers in Pharmacology, 12, 686788.

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Technical Notes & Optimization

Technical Support Center: Troubleshooting Incomplete Acetylation of 1,2-O-Cyclohexylidene-myo-inositol

Overview

1,2-O-cyclohexylidene-myo-inositol is a pivotal intermediate in the synthesis of phosphoinositides and other biologically active inositol derivatives 1. The molecule features a rigid spirocyclic ketal protecting the C1 and C2 hydroxyls, leaving four secondary hydroxyl groups (C3, C4, C5, C6) available for functionalization. Achieving complete tetra-acetylation can be deceptively challenging due to steric hindrance and differential hydroxyl reactivity. This guide provides actionable, mechanistically grounded solutions to overcome incomplete acetylation.

Diagnostic Workflow

Diagnostic logic tree for resolving incomplete acetylation of 1,2-O-cyclohexylidene-myo-inositol.

Frequently Asked Questions (Troubleshooting Guide)

Q1: Why is my acetylation stalling at the di- or tri-acetate stage despite using excess acetic anhydride and pyridine? A1: The primary cause is steric hindrance. While the C4 and C5 hydroxyls are relatively accessible, the C3 and C6 hydroxyl groups are adjacent to the bulky 1,2-O-cyclohexylidene ketal ring, resulting in differential reactivity and significant steric hindrance 2. Pyridine acts as a general base and a weak nucleophile, which is often insufficient to drive the acylation of these sterically encumbered secondary alcohols. You must introduce 4-Dimethylaminopyridine (DMAP) as a nucleophilic catalyst. DMAP is significantly more basic and nucleophilic than pyridine due to resonance stabilization from the dimethylamino group 3.

Q2: How does moisture affect the reaction, and how can I validate my reagent integrity? A2: Acetic anhydride rapidly hydrolyzes in the presence of moisture to form acetic acid, which will not acetylate your substrate under these conditions. Furthermore, water will consume the highly reactive N-acetylpyridinium intermediate generated by DMAP. Self-Validation Check: Before starting, run a quick 1H-NMR of your acetic anhydride in CDCl3. A singlet at ~2.2 ppm confirms the anhydride, while a shift toward ~2.1 ppm indicates acetic acid contamination. Always use freshly distilled pyridine (over CaH2) and anhydrous solvent techniques.

Quantitative Data: Reaction Parameter Optimization

To illustrate the causality of reagent choices, the following table summarizes typical conversion rates based on varying reaction parameters for the tetra-acetylation of 1,2-O-cyclohexylidene-myo-inositol (1.0 mmol scale):

Catalyst System	Ac2O Equivalents	Temp (°C)	Time (h)	Major Product Profile	Isolated Yield (Tetraacetate)
Pyridine (solvent)	6.0 eq	25	24	Tri-acetates (major), Di-acetates	< 15%
Pyridine + DMAP (0.05 eq)	6.0 eq	25	24	Tetra-acetate (major), Tri-acetates	~ 65%
Pyridine + DMAP (0.10 eq)	8.0 eq	25	24	Tetra-acetate	> 90%
Pyridine + DMAP (0.10 eq)	8.0 eq	45	12	Tetra-acetate	> 95%

Note: Increasing temperature beyond 60°C is not recommended as it may lead to ketal deprotection or acyl migration if trace acidic impurities are present.

Self-Validating Experimental Protocol: Complete Tetra-Acetylation

This protocol is designed as a self-validating system. Each step includes a verification checkpoint to ensure scientific integrity and eliminate guesswork.

Reagents:

• 1,2-O-cyclohexylidene-myo-inositol: 1.0 eq (e.g., 260 mg, 1.0 mmol)

• Anhydrous Pyridine: 5.0 mL (acts as base and solvent)

• Acetic Anhydride (Ac2O): 8.0 eq (755 µL, 8.0 mmol)

• DMAP: 0.1 eq (12 mg, 0.1 mmol)

Step-by-Step Methodology:

• Preparation & Drying: Dissolve 1,2-O-cyclohexylidene-myo-inositol in 5.0 mL of anhydrous pyridine in a flame-dried round-bottom flask under an argon atmosphere.

  • Validation Check: The solution must be completely clear. Any cloudiness indicates moisture or degraded starting material.

• Catalyst Addition: Add 12 mg of DMAP to the stirring solution at room temperature.

• Acylation: Cool the flask to 0°C using an ice bath. Dropwise, add 755 µL of acetic anhydride over 5 minutes.

  • Causality: Cooling prevents exothermic degradation and minimizes side reactions during the initial rapid formation of the N-acetylpyridinium intermediate.

• Reaction Propagation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 12-16 hours. If TLC shows remaining tri-acetate, warm to 45°C for an additional 4 hours.

  • Validation Check (TLC): Run a TLC (Hexane:EtOAc 1:1). The tetra-acetate will run significantly higher (Rf ~0.6) than the highly polar starting material (Rf ~0.0) and intermediate tri-acetates (Rf ~0.3).

• Quenching: Quench the reaction by adding 10 mL of ice-cold water. Stir for 15 minutes to hydrolyze excess acetic anhydride.

• Extraction & Washing: Extract with Ethyl Acetate (3 x 15 mL). Wash the combined organic layers sequentially with:

  • 1M HCl (3 x 15 mL) - Causality: Removes pyridine and DMAP into the aqueous phase.

  • Saturated NaHCO3 (1 x 15 mL) - Causality: Neutralizes residual acid.

  • Brine (1 x 15 mL) - Causality: Removes bulk water.

• Drying & Concentration: Dry over anhydrous Na2SO4, filter, and concentrate in vacuo. The product (1,2-O-cyclohexylidene-myo-inositol tetraacetate) is typically obtained as a white solid or viscous oil that crystallizes upon standing [[4]]().

Mechanistic Insight: The Role of DMAP

The following diagram illustrates the catalytic cycle that enables the complete acetylation of sterically hindered hydroxyls. DMAP attacks acetic anhydride to form a highly electrophilic N-acetylpyridinium acetate ion pair 5. When the sterically hindered inositol hydroxyl group attacks this intermediate, the activation energy barrier is significantly lowered compared to the standard base-catalyzed pathway.

DMAP-catalyzed nucleophilic acylation pathway overcoming steric hindrance in myo-inositol.

References

• Title: Enantiomerically Convergent Synthesis of Phosphatidyl-d-myo-inositol 3,5-Bisphosphate from Both l- and d-1,2-O-Cyclohexylidene-myo-inositol Source: Chemistry Letters (oup.com) URL: [Link]

• Title: Regioselective Protection and Deprotection of Inositol Hydroxyl Groups Source: Chemical Reviews (acs.org) URL: [Link]

• Title: The DMAP-Catalyzed Acetylation of Alcohols—A Mechanistic Study (DMAP=4-(Dimethylamino)pyridine) Source: ResearchGate URL: [Link]

• Title: 4-Dimethylaminopyridine Source: Wikipedia URL: [Link]

Sources

• 1. academic.oup.com [academic.oup.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 4-Dimethylaminopyridine - Wikipedia [en.wikipedia.org]
• 4. 1,2-CYCLOHEXYLIDENE TETRA-O-ACETYL-MYO-INOSITOL | 39110-61-7 [chemicalbook.com]
• 5. researchgate.net [researchgate.net]

Scaling up the production of 1,2-cyclohexylidene tetra-O-acetyl-myo-inositol

An In-Depth Guide to Scaling the Synthesis of 1,2-Cyclohexylidene tetra-O-acetyl-myo-inositol

Technical Support Center

Welcome to the technical support center for the synthesis and scale-up of 1,2-cyclohexylidene tetra-O-acetyl-myo-inositol. This guide is structured to address common and complex issues encountered in the laboratory and during process development. Our goal is to provide not just procedures, but the underlying chemical principles to empower you to troubleshoot effectively.

Section 1: Frequently Asked Questions (FAQs)

Q1: What is 1,2-cyclohexylidene tetra-O-acetyl-myo-inositol and why is it important?

A1: This molecule is a selectively protected derivative of myo-inositol, a fundamental component of crucial cellular signaling pathways.[1] The cyclohexylidene group protects the adjacent 1- and 2-position hydroxyls, while the acetyl groups protect the remaining 3-, 4-, 5-, and 6-position hydroxyls. This specific protection scheme makes it a valuable chiral building block for synthesizing more complex, biologically active molecules like phosphatidylinositols and their phosphates, which are essential for studying and modulating cellular signaling cascades.[1][2]

Q2: What is the overall synthetic strategy for this molecule?

A2: The synthesis is a two-step process following purification. First, myo-inositol undergoes an acid-catalyzed ketalization with a cyclohexanone equivalent to form 1,2-O-cyclohexylidene-myo-inositol.[3] This is the most challenging step due to the potential for multiple isomers.[4][5] Second, the remaining four free hydroxyl groups are acetylated using an agent like acetic anhydride. The final step involves purifying the target molecule from any side products or unreacted starting materials.

Q3: What are the most critical parameters to control during scale-up?

A3: When scaling up, the most critical parameters are:

• Water Removal: The initial ketalization is an equilibrium-driven reaction, and efficient removal of water is paramount to achieving high yields.[4]

• Temperature Control: Exothermic events, especially during quenching or acetylation, must be managed to prevent side reactions.

• Mixing Efficiency: Homogeneous mixing is crucial for ensuring consistent reaction progress and avoiding localized "hot spots" or concentration gradients.

• Purification Strategy: Large-scale chromatography can be impractical. Developing a robust crystallization or recrystallization protocol is often the most cost-effective and scalable purification method.[6][7]

Section 2: Troubleshooting the Ketalization Step

The formation of 1,2-O-cyclohexylidene-myo-inositol is the foundation of this synthesis. Its success dictates the overall efficiency.

Q4: My yield of the desired mono-ketal is very low. What are the likely causes and solutions?

A4: Low yields in this step are common and typically stem from issues with the reaction equilibrium or reaction conditions.

• Cause 1: Ineffective Water Removal. The acid-catalyzed condensation of myo-inositol with cyclohexanone is a reversible reaction.[4] The presence of water, a byproduct of the reaction, will shift the equilibrium back towards the starting materials.

  • Solution: On a lab scale, use a Dean-Stark apparatus to azeotropically remove water. Ensure your solvent (e.g., DMF, benzene) and reagents are anhydrous.[4]

• Cause 2: Suboptimal Catalyst Concentration. The amount of acid catalyst (e.g., p-toluenesulfonic acid, PTSA) is crucial.[4]

  • Solution: Too little catalyst leads to a slow, incomplete reaction. Too much can cause degradation or the formation of unwanted side products. Start with a catalytic amount (e.g., 0.05 equivalents) and optimize as needed.

• Cause 3: Formation of Multiple Products. The reaction can produce a mixture of mono-, di-, and even tri-ketalated products.[4]

  • Solution: Using a cyclohexanone equivalent like 1,1-dimethoxycyclohexane or 1-ethoxycyclohexene can lead to cleaner reactions and has been described as a convenient method.[3][8] The reaction can also be manipulated; a mixture of bis-cyclohexylidene derivatives can be formed initially, followed by in situ hydrolysis to favor the desired monoketal.[3]

Q5: I've obtained a mixture of regioisomers (e.g., 1,2- vs. 1,6-cyclohexylidene). How can I improve selectivity?

A5: Achieving high regioselectivity is a known challenge in inositol chemistry due to the similar reactivity of the hydroxyl groups.[4]

• Cause: The formation of different isomers is governed by both kinetic and thermodynamic factors. The 1,2-cyclohexylidene ketal is formed across a cis-diol, which is generally favorable.

  • Solution 1 (Reaction Control): Reaction conditions can influence the product distribution. Lower temperatures may favor the kinetically preferred product. Experiment with different acid catalysts, as some may offer better selectivity.[4]

  • Solution 2 (Purification): It is often necessary to accept a mixture and separate the desired isomer. The different isomers typically have distinct polarities, allowing for separation via silica gel column chromatography.[7]

Workflow for Ketalization and Acetylation

Caption: Overall synthetic workflow.

Section 3: Troubleshooting the Acetylation Step

Q6: My acetylation reaction is incomplete, and TLC shows multiple spots, including the starting mono-ketal.

A6: Incomplete acetylation is usually a straightforward issue of stoichiometry or reaction time.

• Cause 1: Insufficient Reagents. The four free hydroxyl groups require at least four equivalents of acetic anhydride. Pyridine often serves as both the base and the solvent, so it must be in large excess and anhydrous.

  • Solution: Use a significant excess of acetic anhydride (e.g., 5-10 equivalents) to drive the reaction to completion. Ensure the pyridine is dry.

• Cause 2: Short Reaction Time or Low Temperature. While the reaction is often started at 0°C to control the initial exotherm, it may need to warm to room temperature and stir for several hours (or overnight) to ensure all four hydroxyls are acetylated.

  • Solution: Monitor the reaction progress using Thin Layer Chromatography (TLC). The product will be significantly less polar (higher Rf) than the starting material. Continue the reaction until the starting material spot has completely disappeared.

Q7: I suspect acyl migration has occurred. How can I confirm and prevent this?

A7: Acyl migration, where an acetyl group moves between adjacent hydroxyls, is a known phenomenon in carbohydrate and inositol chemistry, especially under non-neutral pH conditions during workup or purification.[3]

• Cause: The presence of acid or base can catalyze the formation of a cyclic orthoester intermediate, which can reopen to give a migrated product.

  • Prevention: Use standard, well-buffered workup procedures. After the reaction is complete, quench carefully with ice/water and extract the product into an organic solvent. Wash the organic layer with a mild acid (e.g., cold, dilute HCl) to remove pyridine, followed by a wash with saturated sodium bicarbonate to neutralize any remaining acid, and finally with brine.[8]

  • Confirmation: Acyl migration leads to regioisomers that can be very difficult to separate. Confirmation requires detailed NMR analysis (¹H, ¹³C, and 2D-NMR) to definitively assign the positions of the acetyl groups.

Section 4: Troubleshooting Purification and Scale-Up

Q8: My final product is an oil and will not crystallize. How can I obtain a solid?

A8: Failure to crystallize is almost always due to impurities.

• Cause: The oil likely contains a mixture of regioisomers from the ketalization step, incompletely acetylated material, or residual solvents.

  • Solution 1: Column Chromatography. This is the most effective way to remove impurities with different polarities.[7] Use a gradient elution system, for example, starting with a low polarity mobile phase (e.g., 9:1 hexane:ethyl acetate) and gradually increasing the polarity.[7]

  • Solution 2: Induce Crystallization. After chromatographic purification, if the product is still an oil, dissolve it in a minimum amount of a hot solvent in which it is soluble (like ethanol or ethyl acetate) and then slowly add a solvent in which it is insoluble (like hexane or water) until turbidity appears.[7] Cooling slowly, scratching the flask with a glass rod, or seeding with a previously obtained crystal can help initiate crystallization.[7]

Troubleshooting Decision Tree: Low Final Yield

Caption: Decision tree for troubleshooting low yield.

Section 5: Experimental Protocols & Data

Protocol 1: Synthesis of 1,2-O-Cyclohexylidene-myo-inositol

This protocol is adapted from established methods for preparing cyclohexylidene derivatives of myo-inositol.[3]

• Setup: To a round-bottom flask equipped with a magnetic stirrer and Dean-Stark apparatus, add myo-inositol (1 eq.).

• Reagents: Add anhydrous dimethylformamide (DMF) to create a stirrable slurry. Add 1,1-dimethoxycyclohexane (1.5 eq.) and p-toluenesulfonic acid monohydrate (0.05 eq.).

• Reaction: Heat the mixture to 80-90 °C under a nitrogen atmosphere.

• Monitoring: Monitor the reaction by TLC (e.g., mobile phase EtOAc:MeOH 9:1) until the starting material is consumed (typically 4-6 hours).[1]

• Workup: Cool the reaction to room temperature and quench by adding triethylamine (Et₃N) until the solution is basic. Remove the solvent under reduced pressure.

• Isolation: The crude product, a mixture of isomers, can be taken to the next step or purified by column chromatography if a specific isomer is required before acetylation.

Protocol 2: Synthesis of 1,2-Cyclohexylidene tetra-O-acetyl-myo-inositol

• Setup: Dissolve the crude 1,2-O-cyclohexylidene-myo-inositol (1 eq.) in anhydrous pyridine in a round-bottom flask and cool to 0 °C in an ice bath.

• Reagent Addition: Add acetic anhydride (5 eq.) dropwise, keeping the temperature below 10 °C.

• Reaction: Allow the reaction to warm to room temperature and stir overnight.

• Monitoring: Monitor by TLC (e.g., mobile phase Hexane:EtOAc 1:1). The product will have a much higher Rf than the starting material.

• Workup: Pour the reaction mixture onto crushed ice. Extract the product with ethyl acetate or dichloromethane (3x).

• Washing: Combine the organic layers and wash sequentially with cold 1M HCl (to remove pyridine), saturated NaHCO₃ solution, and brine.

• Drying & Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

Protocol 3: Purification by Recrystallization

• Dissolution: Dissolve the crude product in a minimum amount of hot ethanol.[8]

• Crystallization: Allow the solution to cool slowly to room temperature, then place it in a refrigerator or freezer to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration, wash with a small amount of cold ethanol, and dry under vacuum.

• Validation: Check the purity by measuring the melting point and running a ¹H NMR spectrum. The expected melting point for a similar di-cyclohexylidene derivative is in the range of 154-156 °C, though this can vary.[8]

Quantitative Data Summary

Parameter	Lab Scale (10g myo-inositol)	Pilot Scale (1kg myo-inositol)	Key Considerations
myo-Inositol	10.0 g (55.5 mmol)	1.0 kg (5.55 mol)	Ensure material is dry.
1,1-Dimethoxycyclohexane	13.1 g (82.7 mmol)	1.31 kg (8.27 mol)	Reagent quality is crucial for clean reactions.
p-TsOH·H₂O	0.53 g (2.78 mmol)	53 g (0.278 mol)	Catalyst loading may need re-optimization at scale.
Acetic Anhydride	28.3 g (278 mmol)	2.83 kg (27.8 mol)	Addition must be controlled due to exotherm.
Typical Overall Yield	50-65%	45-60%	Yields can decrease slightly on scale-up due to handling losses.

Section 6: References

• BenchChem. (2025). Application Notes and Protocols for the Large-Scale Synthesis of 3,6-Bis-O-benzyl-D,L-myo-inositol.

• Parthasarathy, R., & Eisenberg, F. (2003). Regioselective Protection and Deprotection of Inositol Hydroxyl Groups. Chemical Reviews.

• BenchChem. (2025). Technical Support Center: Synthesis of 1,2:5,6-Di-o-cyclohexylidene-myo-inositol.

• Semantic Scholar. Regioselective protection of myo-inositol orthoesters – recent developments.

• Google Patents. (1988). Process for the preparation of myoinositol derivatives. EP0262227A1.

• BenchChem. (2025). An In-depth Technical Guide to 1,2:5,6-Di-o-cyclohexylidene-myo-inositol: Structure, Synthesis, and Applications.

• Google Patents. (1999). Processes for the preparation of D-chiro-inositol. US5932774A.

• Shashidhar, M. S. Synthesis and applications of phosphatidylinositols and their analogues.

• BenchChem. (2025). Technical Support Center: Purification of 1,2:5,6-Di-o-cyclohexylidene-myo-inositol.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. ias.ac.in [ias.ac.in]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. EP0262227A1 - Process for the preparation of myoinositol derivatives - Google Patents [patents.google.com]
• 6. US5932774A - Processes for the preparation of D-chiro-inositol - Google Patents [patents.google.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

A Technical Guide to the 13C NMR Assignments of 1,2-Cyclohexylidene tetra-O-acetyl-myo-inositol: A Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of cellular signaling and drug development, myo-inositol and its derivatives are of paramount importance. These molecules form the backbone of a vast array of signaling molecules, including inositol phosphates and phosphoinositides, which govern a multitude of cellular processes. The precise structural elucidation of synthetic myo-inositol derivatives is a critical step in the development of novel therapeutics and research tools. Among the various analytical techniques available, 13C Nuclear Magnetic Resonance (NMR) spectroscopy stands out as a powerful, non-destructive method for determining the carbon framework of these complex molecules.

This guide provides an in-depth analysis of the 13C NMR assignments for a key synthetic intermediate, 1,2-cyclohexylidene tetra-O-acetyl-myo-inositol. Due to the absence of a publicly available, fully assigned spectrum for this specific compound, this guide will leverage a comparative approach. By examining the 13C NMR data of closely related analogues and precursors, including myo-inositol, its per-acetylated form, and other cyclohexylidene-protected derivatives, we can confidently predict and assign the chemical shifts for the target molecule. This approach not only provides a reliable method for the structural verification of 1,2-cyclohexylidene tetra-O-acetyl-myo-inositol but also offers valuable insights into the influence of different protecting groups on the electronic environment of the myo-inositol core.

The Synthetic Pathway: A Prelude to Spectral Analysis

The synthesis of 1,2-cyclohexylidene tetra-O-acetyl-myo-inositol typically begins with the selective protection of the cis-1,2-diol of myo-inositol with a cyclohexylidene group. This is often achieved through an acid-catalyzed reaction with cyclohexanone or a derivative.[1] The remaining four hydroxyl groups are then acetylated to yield the final product. Understanding this synthetic route is crucial as it dictates the stereochemistry and connectivity of the molecule, which are fundamental to interpreting its NMR spectrum.

Caption: Workflow for the assignment of the 13C NMR spectrum.

This comprehensive approach, combining comparative data analysis with a robust experimental and analytical workflow, will enable researchers to confidently assign the 13C NMR spectrum of 1,2-cyclohexylidene tetra-O-acetyl-myo-inositol, a crucial step in the advancement of inositol-related research and drug development.

References

• Lindon, J. C., Baker, D. J., Farrant, R. D., & Williams, J. M. (n.d.). 1H, 13C and 31P n.m.r. spectra and molecular conformation of myo-inositol 1,4,5-triphosphate. Biochemical Journal, 223(1), 237–243. Retrieved from [Link]

• Di Mola, A., D'Errico, S., Iacovino, R., & Schiraldi, C. (2022). 2‐O‐Acetyl‐3,4,5,6‐tetra‐O‐benzyl‐d‐myo‐inosityl diphenylphosphate: A new useful intermediate to inositol phosphate and phospholipids. Journal of Carbohydrate Chemistry, 41(1-2), 1-14. Retrieved from [Link]

• He, R., et al. (2019). Harnessing 13C-labeled myo-inositol to interrogate inositol phosphate messengers by NMR. Chemical Science, 10(20), 5267-5274. Retrieved from [Link]

• Wünnemann, F., et al. (2022). Stable Isotopomers of myo-Inositol Uncover a Complex MINPP1-Dependent Branch of Inositol Phosphate Metabolism in Human Cells. Journal of the American Chemical Society, 144(49), 22539-22549. Retrieved from [Link]

• Biological Magnetic Resonance Bank. (n.d.). Entry bmse000103: myo-Inositol. Retrieved from [Link]

• Purushothamana, G., et al. (2016). Water-mediated intermolecular interactions in 1,2-O-cyclohexylidene-myo-inositol: a quantitative analysis. Acta Crystallographica Section C: Structural Chemistry, 72(11), 896-902. Retrieved from [Link]

• SpectraBase. (n.d.). (-)-1,2:5,6-di-o-cyclohexylidene-L-inositol, diacetate. Retrieved from [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]

IR spectroscopy absorption peaks for 1,2-cyclohexylidene tetra-O-acetyl-myo-inositol

High-Resolution IR Spectroscopy of 1,2-Cyclohexylidene Tetra-O-acetyl-myo-inositol: A Comparative Methodology Guide

The Analytical Challenge of Inositol Protection

In the synthesis of phosphoinositide signaling molecules and targeted drug delivery systems, myo-inositol serves as a critical, yet challenging, starting scaffold. Because myo-inositol possesses six secondary hydroxyl groups with varying degrees of equatorial and axial steric hindrance, achieving and verifying regioselective protection is paramount.

The intermediate 1,2-cyclohexylidene tetra-O-acetyl-myo-inositol represents a fully protected state: the 1,2-cis-diols are locked by a lipophilic cyclohexylidene ketal, while the remaining 3,4,5,6-hydroxyls are esterified with acetyl groups. For researchers, the analytical challenge is proving that all four remaining hydroxyls have been successfully acetylated. Incomplete acetylation (e.g., tri-acetylation due to axial steric hindrance at the C-2 or C-5 positions) can derail subsequent synthetic steps. Infrared (IR) spectroscopy is the most rapid and definitive method to validate this complete conversion, provided the correct analytical modality is chosen.

Vibrational Causality: Decoding the IR Spectrum

As an application scientist, you must look beyond simply matching peaks to understanding the thermodynamic and structural causality behind them. The IR spectrum of 1,2-cyclohexylidene tetra-O-acetyl-myo-inositol is defined by what is absent just as much as what is present.

• The Hydroxyl "Negative Marker" : Unprotected myo-inositol exhibits a massive, broad O-H stretching band between 3300–3500 cm⁻¹ due to extensive intermolecular hydrogen bonding . In our fully protected target compound, this band must be completely absent. The absence of this peak is the definitive thermodynamic proof of 100% conversion.

• The Ester Carbonyl Dominance : The introduction of four acetate groups introduces a highly polar, easily polarizable C=O bond. This results in a sharp, intensely strong absorption peak at ~1745–1755 cm⁻¹. The intensity of this peak relative to the C-H stretching region is a qualitative indicator of tetra-acetylation versus partial acetylation .

• Ketal vs. Ester C-O Stretches : The C-O-C stretching region (1050–1250 cm⁻¹) is complex but diagnostic. The asymmetric stretch of the acetate ester C-O bonds appears at higher frequencies (~1220 cm⁻¹), while the symmetric stretches of the cyclohexylidene ketal ring appear lower (~1050–1100 cm⁻¹) .

Quantitative Spectral Assignments

To facilitate rapid QA/QC validation, the expected quantitative absorption data for 1,2-cyclohexylidene tetra-O-acetyl-myo-inositol is summarized below.

Table 1: Diagnostic IR Absorption Peaks

Wavenumber (cm⁻¹)	Vibrational Mode	Functional Group	Diagnostic Significance
~2930, 2860	C-H stretch (asym/sym)	Aliphatic (Cyclohexyl & Inositol)	Confirms presence of the lipophilic protecting groups.
1745 - 1755	C=O stretch	Ester (Acetate)	Strongest peak; confirms successful tetra-acetylation.
1430 - 1450	C-H bending (scissoring)	Aliphatic CH₂	Characteristic of the cyclohexylidene ring.
1220 - 1240	C-O-C stretch (asym)	Ester (Acetate)	Differentiates ester C-O from ketal C-O.
1050 - 1100	C-O-C stretch (sym)	Acetal (Ketal) & Ring C-O	Validates the intact 1,2-cyclohexylidene ring.

| Absent (3300-3500)| O-H stretch | Hydroxyl | Crucial negative marker; proves 100% esterification. |

Comparative Evaluation of IR Modalities

When analyzing highly functionalized, moisture-sensitive intermediates, the choice of IR sampling technique directly impacts data integrity. Below is an objective comparison of the three primary modalities used for this compound.

Table 2: Performance Comparison of IR Modalities for Protected Inositols

Feature	ATR-FTIR (Diamond Crystal)	Transmission (KBr Pellet)	Solution-Phase (CHCl₃)
Sample Prep	None. Direct solid application.	High. Requires precise grinding and pressing.	Medium. Requires dissolution and matched cells.
Water Artifacts	Low. Surface-level atmospheric compensation is sufficient.	High. KBr is highly hygroscopic; absorbs moisture during prep.	Low. Dependent on solvent anhydrousness.
O-H Resolution	Excellent. True absence of OH can be verified.	Poor. Absorbed water in KBr creates false-positive OH peaks.	Good. Solvent masking can occur in other regions.

| Scientific Verdict | Primary Choice. Eliminates false positives for incomplete acetylation. | Legacy Alternative. Useful only if strict anhydrous conditions are met. | Specialized. Best for studying conformational dynamics. |

Causality Note: We strongly recommend ATR-FTIR over the traditional KBr pellet method for this specific compound. Because the primary goal is to prove the absence of hydroxyl groups, the hygroscopic nature of KBr salts frequently introduces a broad water peak at ~3400 cm⁻¹. This artifact makes it nearly impossible to distinguish between atmospheric moisture and a failed, incomplete acetylation reaction .

Self-Validating Experimental Protocols

To ensure scientific trustworthiness, the following ATR-FTIR protocol is designed as a self-validating system. Every step includes a built-in quality control check to prevent data artifacts.

Protocol: ATR-FTIR Validation of Tetra-Acetylation

Step 1: System Readiness & Background Subtraction

• Action: Clean the diamond ATR crystal with anhydrous isopropanol and allow it to evaporate completely. Run a background scan (32 scans, 4 cm⁻¹ resolution).

• Self-Validation Check: Inspect the background spectrum. If any peak >0.01 absorbance units appears in the 3300–3500 cm⁻¹ region, residual moisture or cleaning solvent is present. Re-clean and re-run until a flat baseline is achieved.

Step 2: Negative Control Assessment

• Action: Apply pressure to the empty crystal using the anvil and run a "dummy" sample scan.

• Self-Validation Check: The resulting spectrum must be a flat line (noise <0.002 AU). This proves the anvil itself is not contaminated with previous analytes.

Step 3: Sample Acquisition

• Action: Place ~2-5 mg of crystalline 1,2-cyclohexylidene tetra-O-acetyl-myo-inositol onto the diamond crystal. Lower the anvil to apply consistent pressure (ensure the pressure gauge reaches the manufacturer's recommended torque to prevent air gaps).

• Action: Acquire the sample spectrum (32 scans, 4 cm⁻¹ resolution, 4000–400 cm⁻¹ range).

Step 4: Spectral Quality Check & Causality Analysis

• Action: Perform an atmospheric compensation algorithm to remove ambient CO₂ (2350 cm⁻¹) and trace water vapor.

• Self-Validation Check: Evaluate the 1750 cm⁻¹ peak. It should be sharp and non-symmetrical (no peak splitting). Evaluate the 3400 cm⁻¹ region. A perfectly flat baseline here confirms complete tetra-acetylation. If a broad peak remains, the sample contains either unreacted hydroxyls or trapped synthesis solvent (e.g., trace water from aqueous workup).

Workflow Visualization

Fig 1: Synthetic workflow and IR validation checkpoints for protected myo-inositol derivatives.

References

• Identification Testing of Myo-Inositol Conforming to the European Pharmacopoeia (EP) . Shimadzu Corporation. Available at:[Link]

• Spectroscopic and chemical reactivity analysis of D-Myo-Inositol using quantum chemical approach and its experimental verification . Indian Academy of Sciences (Pramana – Journal of Physics). Available at:[Link]

• A New Synthetic Approach to the Carbocyclic Core of Cyclopentane-Type Glycosidase Inhibitors . The Journal of Organic Chemistry (ACS Publications). Available at:[Link]

• Inositol Derivatives with Anti-Inflammatory Activity from Leaves of Solanum capsicoides Allioni . Molecules (MDPI). Available at:[Link]

X-ray crystallography data for 1,2-cyclohexylidene tetra-O-acetyl-myo-inositol

Comparative Guide: X-Ray Crystallographic Profiling and Synthetic Efficacy of 1,2-O-Cyclohexylidene-tetra-O-acetyl-myo-inositol

Executive Summary

The synthesis of biologically active inositol phosphates (such as IP3) and enzyme inhibitors heavily relies on the precise, regioselective protection of the myo-inositol core. Among the available synthetic strategies, the use of the cyclohexylidene ketal—specifically yielding 1,2-O-cyclohexylidene-tetra-O-acetyl-myo-inositol —stands out as a superior intermediate compared to its isopropylidene or cyclopentylidene counterparts.

This guide provides an objective comparison of these protecting group strategies, grounded in X-ray crystallographic data, and details the self-validating experimental protocols required to synthesize and utilize this critical intermediate.

Mechanistic Rationale: The Causality of Protecting Group Selection

myo-Inositol possesses six hydroxyl groups with subtle differences in reactivity (one axial, five equatorial). To selectively functionalize specific positions, chemists must mask the 1,2-diol.

Why Cyclohexylidene over Isopropylidene?

• Steric Bulk & Conformational Locking: The rigid chair conformation of the cyclohexane ring imposes significant steric bulk. This locks the myo-inositol ring into a stable conformation, drastically reducing the probability of unwanted intramolecular acyl migration (e.g., acetyl transfer from C3 to C2) during downstream deprotection steps[1].

• Crystallization Propensity: Isopropylidene derivatives of heavily acetylated inositols frequently form intractable syrups or gums, necessitating low-yielding silica gel chromatography. In contrast, the hydrophobic bulk of the cyclohexylidene group drives highly efficient crystal packing, allowing the tetraacetate derivative to be purified via direct crystallization[2],[3].

Figure 1: Performance comparison between Cyclohexylidene and Isopropylidene protecting groups.

X-Ray Crystallography Data: Structural Validation

The superiority of the cyclohexylidene protecting group is empirically validated by its crystallographic behavior. The parent compound, 1,2-O-cyclohexylidene-myo-inositol, readily forms a stable dihydrate crystal lattice. The water molecules mediate an extensive intermolecular O—H⋯O hydrogen-bonding network, resulting in a dense, highly ordered crystal packing[2].

When the remaining four hydroxyls are acetylated to form 1,2-cyclohexylidene tetra-O-acetyl-myo-inositol , the hydrogen bond donors are replaced by acetyl groups. The crystal lattice then relies on the strong van der Waals interactions and dipole alignments provided by the cyclohexyl ring and the acetate carbonyls, maintaining high crystallinity.

Table 1: Crystallographic & Performance Comparison of Ketal Intermediates

Parameter	1,2-O-Cyclohexylidene-myo-inositol	1,2-O-Isopropylidene-myo-inositol
Formula (Parent)	C₁₂H₂₀O₆ · 2H₂O	C₉H₁₆O₆
Space Group	C2/c (Monoclinic)[2]	P2₁2₁2₁ (Orthorhombic)
Z Value	8	4
Tetraacetate State	Highly crystalline solid	Often amorphous/syrup
Purification Method	Direct Recrystallization	Column Chromatography
Acyl Migration Risk	Low (Sterically hindered)	Moderate to High

Experimental Workflows & Self-Validating Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Each step includes a physical or chemical checkpoint to verify success without requiring immediate advanced spectroscopy.

Protocol A: Synthesis of 1,2-O-Cyclohexylidene-myo-inositol

Causality:myo-Inositol is highly polar and insoluble in toluene. The reaction is driven forward by Le Chatelier’s principle; as the ketal forms, water is continuously removed via a Dean-Stark apparatus. Strict control of the p-Toluenesulfonic acid (p-TsOH) catalyst is required to prevent the self-condensation of cyclohexanone[4].

• Setup: Suspend 10.0 g of myo-inositol in 150 mL of toluene. Add 30 mL of cyclohexanone and 0.2 g of p-TsOH monohydrate. Attach a Dean-Stark trap and a reflux condenser.

• Reaction: Heat the mixture to vigorous reflux.

• Self-Validation Checkpoint 1: Monitor the Dean-Stark trap. The reaction is complete when approximately 1.0 mL of water (theoretical yield) has collected, and the initially opaque suspension becomes a clear solution.

• Isolation: Cool the reaction to room temperature. Add 1 mL of triethylamine to neutralize the acid.

• Self-Validation Checkpoint 2: Upon cooling and addition of hexane, the product will spontaneously precipitate as a white solid. Filter and wash with cold ethanol.

Protocol B: Acetylation to 1,2-Cyclohexylidene tetra-O-acetyl-myo-inositol

Causality: Pyridine acts as both the solvent and the acid scavenger to neutralize the acetic acid byproduct. A catalytic amount of 4-dimethylaminopyridine (DMAP) is essential; it forms a highly electrophilic N-acetylpyridinium intermediate, accelerating the acetylation of the sterically hindered equatorial hydroxyls.

• Setup: Dissolve 5.0 g of 1,2-O-cyclohexylidene-myo-inositol in 25 mL of anhydrous pyridine. Add 0.1 g of DMAP.

• Reaction: Slowly add 15 mL of acetic anhydride dropwise via an addition funnel at 0 °C. Allow the mixture to warm to room temperature and stir for 12 hours.

• Self-Validation Checkpoint 1: Perform Thin Layer Chromatography (TLC) using Hexane:Ethyl Acetate (1:1). The baseline polyol spot must completely disappear, replaced by a single, highly non-polar spot (R_f ~ 0.7).

• Quenching & Isolation: Pour the mixture into 200 mL of ice-water. The hydrophobic tetraacetate will immediately precipitate. Filter the solid and wash with cold water.

• Self-Validation Checkpoint 2: Recrystallize from hot ethanol. The formation of sharp, needle-like crystals confirms the absence of partially acetylated byproducts.

Protocol C: Ketal Cleavage (Deprotection)

Causality: To utilize the tetraacetate for phosphorylation, the ketal must be removed. Boiling 80% aqueous acetic acid provides the exact hydronium ion concentration needed to hydrolyze the ketal without cleaving the ester bonds of the acetates[3].

• Setup: Suspend 2.0 g of the tetraacetate in 20 mL of 80% aqueous acetic acid.

• Reaction: Heat to reflux for 2 hours.

• Isolation: Concentrate the mixture under reduced pressure to remove acetic acid. Co-evaporate with toluene (3 x 10 mL) to remove residual water.

• Self-Validation Checkpoint: The resulting 3,4,5,6-tetra-O-acetyl-myo-inositol will crystallize upon trituration with diethyl ether, validating that acyl migration did not occur.

Pathway Visualization

Figure 2: Synthetic trajectory from myo-inositol to IP3 utilizing the cyclohexylidene group.

References

• [2] Title: Water-mediated intermolecular interactions in 1,2-O-cyclohexylidene-myo-inositol: a quantitative analysis Source: International Union of Crystallography (IUCr) / ResearchGate URL:[Link]

• [1] Title: Regioselective Protection and Deprotection of Inositol Hydroxyl Groups Source: Chemical Reviews (ACS Publications) URL:[Link]

• [3] Title: Inositol Derivatives. 10. Isopropylidenation of 1,2-O-Cyclohexylidene-myo-inositol Source: Bulletin of the Chemical Society of Japan (Oxford University Press) URL:[Link]

• [4] Title: Novel Phosphine Oxide Complexes and Inositol Derivatives as Amphitropic Liquid Crystals and Surfactants Source: Universität zu Köln (Dissertation Repository) URL:[Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 1,2-Cyclohexylidene Tetra-O-acetyl-myo-inositol

Introduction: Beyond the Synthesis

For the dedicated researcher, the successful synthesis of a molecule like 1,2-Cyclohexylidene Tetra-O-acetyl-myo-inositol marks a significant milestone. However, our responsibility extends beyond the reaction flask. The safe and compliant disposal of surplus materials and waste products is a critical, non-negotiable aspect of the scientific process. This guide provides a comprehensive, step-by-step framework for the proper disposal of 1,2-Cyclohexylidene Tetra-O-acetyl-myo-inositol, ensuring the safety of laboratory personnel and adherence to environmental regulations. Our approach is grounded in established safety protocols and regulatory standards, providing not just instructions, but the causal logic behind them.

Part 1: Hazard Assessment and Chemical Profile

• myo-Inositol Base: The parent molecule, myo-inositol, is generally considered non-hazardous or a mild irritant.[1][2][3] It is a stable, combustible solid.[4][5]

• Organic Acetates: Acetylated organic compounds are common in synthesis and should be handled with standard laboratory precautions.[6]

• Combustibility: As a complex organic molecule, it is considered a combustible solid. Upon combustion, it is expected to produce toxic fumes, including carbon monoxide (CO) and carbon dioxide (CO2).[3][4]

Personal Protective Equipment (PPE) Protocol

Adherence to a strict PPE regimen is the first line of defense. The following must be worn when handling this compound for disposal:

PPE Item	Specification	Rationale
Eye Protection	Chemical safety goggles or safety glasses with side shields.	Protects eyes from potential dust particles or splashes.[8][9]
Hand Protection	Nitrile gloves.	Prevents direct skin contact.[9]
Body Protection	Flame-resistant or 100% cotton lab coat.	Protects skin and clothing from contamination.[1][9]
Footwear	Closed-toe shoes.	Protects feet from spills.[9]

Part 2: Step-by-Step Disposal Protocol

This protocol is designed to comply with the U.S. Environmental Protection Agency (EPA) regulations under the Resource Conservation and Recovery Act (RCRA).[7][10] For academic institutions, this procedure aligns with the alternative standards of 40 CFR, Part 262, Subpart K.[11]

Step 1: Waste Identification and Segregation

• Point of Generation Determination: The decision to discard the chemical makes it a waste product. This determination must occur at the point of generation (i.e., in the laboratory where it was used).[12][13]

• Waste Classification: Classify the material as Solid, Non-Halogenated Organic Waste .

• Segregation: It is critical to segregate this waste stream. Do not mix it with:

  • Halogenated organic waste.

  • Aqueous waste.

  • Reactive or corrosive waste.

  • Acutely toxic "P-listed" waste.[13]

  • Oxidizing agents, strong acids, or strong bases.[4][14]

The causality for segregation is rooted in preventing dangerous chemical reactions within the waste container and ensuring the waste can be processed safely by the disposal facility, which typically uses incineration for this waste category.

Step 2: Containerization

• Container Selection: Use a container that is chemically compatible with organic solids. A high-density polyethylene (HDPE) or glass container with a secure, screw-top lid is recommended.[7] The container must be free from damage or deterioration.[7]

• Container Status: The waste container must be kept closed at all times except when actively adding waste.[13] This minimizes the release of any potential vapors and prevents spills.

Step 3: Labeling

Proper labeling is a cornerstone of safe waste management and a strict regulatory requirement.

• Initial Labeling: As soon as the first portion of waste is added, the container must be labeled.

• Required Information: Your institution's Environmental Health & Safety (EH&S) department will provide specific waste tags. However, the label must universally include:

  • The words "Hazardous Waste ".

  • The full chemical name: "1,2-Cyclohexylidene Tetra-O-acetyl-myo-inositol ". Do not use abbreviations or chemical formulas.

  • The date accumulation started (the day the first waste was added).

  • The specific hazards (e.g., "Combustible Solid").

  • The name of the principal investigator and the laboratory location.

Step 4: Accumulation and Storage

• Satellite Accumulation Area (SAA): The labeled waste container must be stored in a designated SAA, which is at or near the point of generation and under the control of laboratory personnel.[10][13]

• Storage Limits: A maximum of 55 gallons of hazardous waste may be stored in an SAA.[10] However, for practical laboratory purposes, smaller containers are used. Waste must be removed from the laboratory within twelve months of the accumulation start date.[11]

• Secondary Containment: It is best practice to place the waste container in a secondary containment bin to mitigate any potential leaks or spills.

Step 5: Arranging for Disposal

• Contact EH&S: Once the container is full or ready for removal, contact your institution's Environmental Health & Safety (EH&S) or equivalent department to schedule a waste pickup.

• Documentation: Complete any required waste pickup forms accurately and fully. This documentation creates a chain of custody for the waste.

• Professional Disposal: The waste will be collected by trained professionals and transported to a licensed Treatment, Storage, and Disposal Facility (TSDF), where it will be disposed of in accordance with all federal, state, and local regulations.[15]

Part 3: Emergency Procedures - Spill Management

In the event of a spill, follow this procedure:

• Alert Personnel: Immediately alert others in the vicinity.

• Assess the Risk: For a small, contained spill of this solid, laboratory personnel can manage the cleanup. For a large or uncontained spill, evacuate the area and contact EH&S.

• Don PPE: Wear the appropriate PPE as outlined in Part 1.

• Containment & Cleanup:

  • Avoid generating dust.[1]

  • Carefully sweep the solid material up using a brush and dustpan.[1][16]

  • Place the collected material and any contaminated cleaning supplies (e.g., paper towels) into a designated hazardous waste container, appropriately labeled as described above.

• Decontaminate: Clean the spill area with soap and water.

• Documentation: Report the spill to your laboratory supervisor or EH&S department, as per institutional policy.

Visual Workflow: Disposal Decision and Process

The following diagram illustrates the logical flow for the proper disposal of 1,2-Cyclohexylidene Tetra-O-acetyl-myo-inositol.

Caption: Logical workflow for compliant chemical waste disposal.

References

• Daniels Health. (2025, May 21). How to Ensure Safe Chemical Waste Disposal in Laboratories.
• American Society for Clinical Laboratory Science. (2019, June 15). Laboratory Waste Management: The New Regulations.
• American Chemical Society. Regulation of Laboratory Waste.
• U.S. Environmental Protection Agency. (2025, November 25). Regulations for Hazardous Waste Generated at Academic Laboratories.
• PhytoTech Labs. SAFETY DATA SHEET - myo-Inositol.
• University of Pennsylvania EHRS. (2003, February 15). LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES.
• metasci. Safety Data Sheet myo-Inositol.
• Santa Cruz Biotechnology. myo-Inositol Safety Data Sheet.
• Chemos GmbH & Co. KG. (2023, February 14). Safety Data Sheet Myo-inositol.
• Flinn Scientific, Inc. (2002, November 25). Material Safety Data Sheet - Inositol.
• Scribd. Safety Data Sheet for 1,2:4,5-DI-O-CYCLOHEXYLIDENE-MYO-INOSITOL.
• Tokyo Chemical Industry. (2025, December 12). SAFETY DATA SHEET - myo-Inositol.
• Fisher Scientific. (2010, April 8). SAFETY DATA SHEET - myo-Inositol.
• Fisher Scientific. (2010, April 8). SAFETY DATA SHEET - myo-Inositol.
• DC Fine Chemicals. Safety Data Sheet - myo-Inositol.
• Organic Syntheses. Working with Hazardous Chemicals.
• California State University, Bakersfield. Topic 1: Safety in the Organic Chemistry Laboratory.
• Chemistry LibreTexts. (2025, March 4). Safe Laboratory Practices: Handling and Disposing of Organic Substances.

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